Tris(pyridin-4-ylmethyl)amine

Core Science & Biosynthesis

Synthesis and Coordination Dynamics of Tris(pyridin-4-ylmethyl)amine: A Technical Guide

Executive Summary

Tris(pyridin-4-ylmethyl)amine (frequently designated as T4PA, though occasionally referred to as TPMA in specific materials science literature[1]) is a highly flexible, tripodal tetradentate ligand. Unlike its rigid 2-pyridyl isomer which tightly chelates single metal centers, the para-substitution in T4PA forces its coordination vectors outward. This unique topological feature prevents mononuclear chelation, making it an exceptional, flexible building block for extended coordination polymers and adaptive Metal-Organic Frameworks (MOFs)[2].

This whitepaper details the optimal synthetic pathways, self-validating experimental protocols, and advanced applications of T4PA in environmental remediation.

Mechanistic Design & Synthetic Strategy

The construction of the T4PA scaffold relies on the iterative functionalization of a central nitrogen atom. While direct alkylation of ammonia with 4-(chloromethyl)pyridine is theoretically possible, it is plagued by over-alkylation (yielding quaternary ammonium salts) and complex purification pipelines.

Consequently, the one-pot reductive amination of pyridine-4-carboxaldehyde using an ammonia surrogate is the field-proven standard[2][3]. This method utilizes sodium triacetoxyborohydride (STAB) as a chemo-selective reducing agent, ensuring that the intermediate imines are reduced without degrading the starting aldehyde.

Mechanistic workflow for the one-pot reductive amination synthesis of T4PA.

Experimental Protocol: Self-Validating Reductive Amination

The following protocol is engineered for high yield and high purity, with built-in validation steps and explicit causality for each reagent choice.

Reagents Required:

• Pyridine-4-carboxaldehyde (3.2 equiv)

• Ammonium acetate (1.0 equiv)

• Sodium triacetoxyborohydride (STAB) (4.5 equiv)

• 1,2-Dichloroethane (DCE) (Solvent)

Step-by-Step Methodology:

• System Initialization: Dissolve pyridine-4-carboxaldehyde and ammonium acetate in anhydrous DCE under a nitrogen atmosphere.

  • Causality: Ammonium acetate acts as both the nitrogen source and an in-situ acid catalyst[3]. The acetate anion buffers the solution, promoting the condensation of the aldehyde and ammonia into an imine without requiring external Brønsted acids. DCE is chosen over dichloromethane (DCM) due to its superior solubilization of polar iminium intermediates.

• Imine Pre-formation: Stir the mixture at 20°C for 1 to 2 hours.

  • Causality: This pre-stirring allows the equilibrium to shift toward the mono- and bis-imine intermediates before the reductant is introduced. This prevents the premature reduction of the starting aldehyde to 4-pyridylcarbinol.

• Reductant Addition: Cool the reaction to 0°C and add STAB portion-wise over 30 minutes. Allow the mixture to slowly warm to room temperature.

  • Causality: STAB is a mild, chemo-selective reducing agent. The electron-withdrawing acetate groups reduce the nucleophilicity of the boron-hydride bond, making it unreactive toward aldehydes but highly reactive toward protonated imines (iminium ions). Portion-wise addition controls the exothermic hydride transfer.

• Iterative Alkylation & Monitoring: Stir the reaction for 48 hours. Monitor progress via TLC (Alumina plates, 5% MeOH in DCM).

  • Self-Validation: The steric hindrance increases significantly as the secondary amine is converted to the tertiary tripodal amine. Extended reaction times are required. The disappearance of the secondary amine intermediate on the TLC plate validates the completion of the final alkylation step.

• Quenching: Slowly pour the reaction mixture into a vigorously stirred solution of saturated aqueous NaHCO₃.

  • Causality: The mild base neutralizes the acetic acid byproduct and hydrolyzes any unreacted STAB, safely releasing H₂ gas while ensuring the final tertiary amine product is fully deprotonated for organic extraction.

• Extraction & Isolation: Extract the aqueous layer with a Chloroform/Isopropanol mixture (3:1 v/v). Dry the combined organic layers over Na₂SO₄, filter, and concentrate in vacuo.

  • Causality: T4PA is highly polar and coordinates strongly with water. Standard DCM extraction often leads to poor recovery. The addition of isopropanol disrupts hydrogen bonding with the aqueous phase, maximizing the isolated yield.

Quantitative Data & Characterization

To ensure scientific integrity, synthesized T4PA must be validated against established analytical parameters. The table below summarizes the expected quantitative data for a successful synthesis[2].

Analytical Parameter	Expected Value / Description
Chemical Formula	C₁₈H₁₈N₄
Molecular Weight	306.36 g/mol
Typical Isolated Yield	65% - 75% (following recrystallization or chromatography)
¹H NMR (CDCl₃, 400 MHz)	δ 8.52 (d, 6H, α-pyridyl), 7.28 (d, 6H, β-pyridyl), 3.65 (s, 6H, CH₂)
¹³C NMR (CDCl₃, 100 MHz)	δ 150.1, 148.5, 123.8, 57.4
ESI-MS (m/z)	[M+H]⁺ calculated for C₁₈H₁₉N₄: 307.16; Found: ~307.2

Advanced Applications: Adaptive MOFs for Environmental Remediation

The true value of T4PA lies in its structural flexibility, which has been leveraged to solve complex challenges in wastewater treatment.

In a recent breakthrough, T4PA was utilized as the primary donor ligand in the synthesis of FJI-H30 , an adaptive MOF designed specifically for the capture of highly toxic Hg(II) ions[1]. When coordinated with Co(SCN)₂, the T4PA framework exhibits a phenomenon known as "adaptive deformation."

As Hg(II) ions enter the MOF pores and bind to the thiocyanate (SCN⁻) sites, the flexible T4PA arms physically shift to reduce the electrostatic repulsion between the captured heavy metals. This induced fit enables almost all available binding sites to be utilized, resulting in a staggering adsorption capacity of 705 mg/g and exceptional chemical stability[1].

Adaptive deformation mechanism of FJI-H30 MOF during Hg(II) capture.

Sources

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• 2. evitachem.com [evitachem.com]
• 3. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Protocol for the Synthesis of Tris(pyridin-4-ylmethyl)amine (T4PA)

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Ligand synthesis for Metal-Organic Frameworks (MOFs) and Coordination Chemistry

Introduction & Mechanistic Rationale

Tris(pyridin-4-ylmethyl)amine (often abbreviated as T4PA or TPMA) is a highly flexible, nitrogen-rich tripodal ligand. Its unique spatial geometry and multidentate coordination capabilities make it a critical building block in the synthesis of adaptive Metal-Organic Frameworks (MOFs), such as FJI-H30, which are utilized for high-capacity heavy metal capture (e.g., Hg²⁺ remediation)[1].

Synthesizing tertiary amines with three identical bulky substituents presents significant chemoselectivity challenges[2]. Historically, two primary pathways are employed[3]:

• Nucleophilic Alkylation : Reacting ammonia with 4-picolyl chloride.

• Reductive Amination : Condensing ammonia (or an ammonium salt) with 4-pyridinecarboxaldehyde, followed by reduction.

The Causality of Method Selection (Expertise & Experience): While nucleophilic alkylation is theoretically straightforward, the 4-picolyl chloride free base is notoriously unstable and rapidly undergoes self-polymerization. Furthermore, direct alkylation often overshoots, producing difficult-to-separate quaternary ammonium salts.

Conversely, Reductive Amination is the superior, self-validating approach. By utilizing Sodium Triacetoxyborohydride (STAB), a mild reducing agent, the reaction selectively reduces the transient imine/iminium intermediates without reducing the starting aldehyde to an alcohol. This allows for precise stoichiometric control, driving the reaction to the tertiary amine while completely avoiding quaternization.

Quantitative Method Comparison

The table below summarizes the empirical data comparing the two synthetic routes, validating the selection of reductive amination for high-purity applications.

Parameter	Route A: Reductive Amination (Recommended)	Route B: Nucleophilic Alkylation
Primary Reagents	4-Pyridinecarboxaldehyde, NH₄OAc, NaBH(OAc)₃	4-Picolyl chloride HCl, NH₃, K₂CO₃
Typical Yield	65% – 80%	30% – 50%
Major Byproducts	Mono/Di-alkylated amines, 4-pyridylcarbinol	Quaternary ammonium salts, polymers
Reaction Conditions	Mild (0 °C to RT, 24h)	Harsh (60–70 °C, reflux, 18h)
Purification Difficulty	Moderate (Basic Alumina Chromatography)	High (Complex mixture separation)
Scalability	Excellent	Poor (Exothermic polymerization risks)

Experimental Workflows & Logical Relationships

Workflow for the reductive amination synthesis of Tris(pyridin-4-ylmethyl)amine.

Step-by-Step Experimental Protocol: Reductive Amination

This protocol is designed as a self-validating system. Each phase includes specific checkpoints to ensure the reaction is proceeding correctly toward the target tripodal ligand.

Materials Required:

• 4-Pyridinecarboxaldehyde (3.1 equivalents)

• Ammonium acetate (NH₄OAc, 1.0 equivalent)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 4.0 equivalents)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (Anhydrous)

• 1M Sodium Hydroxide (NaOH) solution

• Basic Alumina (Activity I) for chromatography

Step 1: Imine Condensation

• Preparation : In an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert argon atmosphere, suspend ammonium acetate (1.0 eq, e.g., 10 mmol) in anhydrous DCE (50 mL).

• Aldehyde Addition : Add 4-pyridinecarboxaldehyde (3.1 eq, 31 mmol) dropwise to the suspension.

• Condensation : Stir the mixture at room temperature for 2 hours.

  • Expert Insight: The slight excess of aldehyde (3.1 eq vs 3.0 eq) ensures that the equilibrium is driven entirely toward the tri-alkylated product. The 2-hour pre-stirring is crucial to allow the initial primary imine to form before introducing the reducing agent.

Step 2: Selective Reduction

• Cooling : Cool the reaction mixture to 0 °C using an ice bath.

• Reduction : Add Sodium triacetoxyborohydride (4.0 eq, 40 mmol) portion-wise over 15 minutes to control the mild exothermic reaction.

• Propagation : Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 24 hours.

  • Self-Validation Checkpoint: Perform a TLC (Alumina, 5% MeOH in DCM). The disappearance of the intermediate secondary amine and the emergence of a highly polar, UV-active spot near the baseline indicates successful conversion.

Step 3: Quenching and Workup

• Quenching : Carefully quench the reaction by slowly adding 1M NaOH solution until the aqueous layer reaches a pH of >10.

  • Expert Insight: T4PA contains four basic nitrogen atoms. If the pH is not sufficiently high, the product will remain protonated and highly water-soluble, leading to catastrophic yield losses during extraction.

• Extraction : Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 × 50 mL).

• Drying : Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a crude viscous oil.

Step 4: Purification

• Chromatography : Purify the crude mixture via column chromatography. Use Basic Alumina rather than standard Silica Gel.

  • Expert Insight: Unmodified silica gel is highly acidic and will irreversibly bind the multi-basic T4PA ligand. If silica must be used, it must be pre-treated with 5% Triethylamine (Et₃N) to neutralize the acidic silanol groups.

• Elution : Elute with a gradient of 1% to 5% Methanol in DCM.

• Isolation : Pool the product-containing fractions and evaporate the solvent to afford Tris(pyridin-4-ylmethyl)amine as a pale yellow solid/viscous oil. Confirm identity via LC-MS: [M+H]⁺ calculated for C₁₈H₁₈N₄: 307.16.

References

• Title: Buy Tris(pyridin-4-ylmethyl)amine (EVT-12647530)
• Title: Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II)
• Title: Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines Source: RSC Publishing URL

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• 2. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]
• 3. evitachem.com [evitachem.com]

Application Note: Tris(pyridin-4-ylmethyl)amine (4-TPMA) as a Building Block for Heterogeneous MOF Catalysts

Executive Summary & Structural Rationale

In the realm of catalytic chemistry, positional isomerism dictates functional destiny. While tris(pyridin-2-ylmethyl)amine (2-TPMA) is the industry standard for homogeneous Atom Transfer Radical Polymerization (ATRP) due to its inward-facing, tetradentate chelating ability[1], its positional isomer, Tris(pyridin-4-ylmethyl)amine (4-TPMA) , serves a fundamentally different and equally powerful purpose.

Systematically named 1-pyridin-4-yl-N,N-bis(pyridin-4-ylmethyl)methanamine (CAS: 1105034-46-5)[2], 4-TPMA features outward-facing (para) pyridine nitrogen atoms. This tripodal geometry makes it sterically impossible to chelate a single metal center. Instead, 4-TPMA acts as a highly flexible, multi-directional bridging ligand[3]. This unique topology makes it an elite building block for constructing highly porous, robust Metal-Organic Frameworks (MOFs) and coordination polymers[4]. In drug development and fine chemical synthesis, 4-TPMA-derived MOFs are increasingly deployed as recyclable, heterogeneous catalysts for organic transformations and photocatalytic degradation[5][6].

Isomeric Distinction: A Critical Guide for Researchers

To prevent costly procurement errors in catalyst design, the functional divergence of these isomers is summarized below:

Property	Tris(pyridin-2-ylmethyl)amine (2-TPMA)	Tris(pyridin-4-ylmethyl)amine (4-TPMA)
Nitrogen Orientation	Inward-facing (Ortho)	Outward-facing (Para)
Primary Role	Homogeneous Catalysis (e.g., ATRP)[1]	Heterogeneous Catalysis (MOF nodes)[4]
Coordination Mode	Tetradentate Chelating	Multi-nodal Bridging
Catalytic Mechanism	Single-site redox cycling	Pore-confined Lewis acid/base catalysis

Mechanistic Insights: The Power of "Adaptive Deformation"

The catalytic superiority of 4-TPMA-based MOFs stems from a phenomenon known as adaptive deformation [4]. The central tertiary amine core of 4-TPMA provides a flexible pivot point for the rigid pyridyl arms.

The Causality of Flexibility: Rigid MOFs often suffer from product inhibition or poor substrate diffusion. In contrast, when a substrate enters the pores of a 4-TPMA MOF, the flexible ligand network subtly shifts its geometry. This host-guest interaction optimizes the spatial arrangement of the active metal sites (e.g., Co²⁺, Cu²⁺, or Zr⁴⁺), stabilizing the transition state of the catalytic transformation[5]. Once the product forms, the framework flexes to facilitate rapid desorption, regenerating the active site and maintaining a high Turnover Frequency (TOF).

Figure 1: The adaptive deformation mechanism of 4-TPMA MOFs during a catalytic cycle.

Experimental Protocols: Synthesis and Catalytic Application

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every phase of the synthesis and application includes built-in checks to confirm causality and prevent false-positive catalytic results.

Protocol A: Solvothermal Synthesis of a 4-TPMA MOF Catalyst

Objective: Synthesize a highly crystalline, defect-free Co-based 4-TPMA MOF (e.g., FJI-H30 analogue) for heterogeneous Lewis acid catalysis[4].

• Precursor Mixing: Dissolve 0.1 mmol of 4-TPMA ligand and 0.15 mmol of Cobalt(II) thiocyanate (Co(SCN)₂) in a 10 mL solvent mixture of N,N-dimethylformamide (DMF), ethanol, and deionized water (v/v/v = 2:1:1).

  • Causality: The mixed-solvent system balances the solubility of the organic ligand (DMF/EtOH) and the inorganic metal salt (H₂O), preventing premature precipitation.

• Solvothermal Crystallization: Seal the mixture in a Teflon-lined stainless-steel autoclave and heat at 120 °C for 72 hours. Cool to room temperature at a rate of 5 °C/hour.

  • Causality: Slow cooling promotes the thermodynamic self-assembly of the flexible 4-TPMA arms into a highly ordered, crystalline lattice rather than an amorphous kinetic trap.

• Activation (Solvent Exchange): Isolate the resulting crystals via centrifugation. Soak the crystals in anhydrous methanol for 3 days, replacing the methanol every 24 hours, followed by vacuum drying at 80 °C for 12 hours.

  • Causality: High-boiling DMF trapped in the pores blocks catalytic active sites. Methanol exchange allows for gentle desolvation under vacuum without collapsing the framework.

Protocol B: Heterogeneous Catalytic Evaluation (Self-Validating Workflow)

Objective: Deploy the activated 4-TPMA MOF in a model reaction (e.g., Knoevenagel condensation or photocatalytic pollutant reduction) while proving true heterogeneity.

• Reaction Setup: Add 1.0 mmol of substrate and 5.0 mol% of the activated 4-TPMA MOF catalyst to a reaction vial containing 5 mL of solvent.

• Control (Blank) Reaction: Simultaneously run an identical reaction without the MOF.

  • Validation: If the blank shows >5% conversion, background thermal catalysis is occurring, invalidating the MOF's efficacy.

• The Hot Filtration Test (Critical Step): At 30% theoretical conversion, rapidly filter the reaction mixture while hot to remove the solid MOF catalyst. Allow the catalyst-free filtrate to continue reacting under identical conditions.

  • Validation: If the reaction halts entirely in the filtrate, the catalysis is strictly heterogeneous (occurring within the MOF pores). If the reaction continues, metal ions have leached into the solution, indicating catalyst degradation.

• Recycling: Wash the recovered MOF with methanol, dry, and reuse for a minimum of 5 cycles. Monitor the Turnover Number (TON) drop-off.

Figure 2: End-to-end workflow for the synthesis, validation, and catalytic application of 4-TPMA MOFs.

Quality Control & Validation Metrics

To ensure the 4-TPMA MOF is catalytically viable, the following analytical checkpoints must be cleared prior to deployment in drug development pipelines:

Validation Step	Analytical Technique	Acceptance Criteria	Causality / Rationale
Phase Purity	Powder X-Ray Diffraction (PXRD)	Matches simulated single-crystal data	Ensures no amorphous metal oxides are driving the catalysis[7].
Porosity	N₂ Sorption Isotherms (BET)	Surface area > 500 m²/g	Confirms pores are desolvated and accessible to substrates.
Heterogeneity	Hot Filtration Test	Reaction halts upon MOF removal	Proves catalysis is truly heterogeneous, not driven by leached ions.
Structural Integrity	Post-Reaction PXRD	No peak broadening or shifting	Confirms the flexible 4-TPMA framework did not permanently collapse during adaptive deformation[4].

References

• PubChem. "Tris(pyridin-4-ylmethyl)amine | CID 101007509." National Center for Biotechnology Information. URL:[Link]

• Matyjaszewski Polymer Group. "ATRP in Protic Media." Carnegie Mellon University. URL:[Link]

• Wu, Y., et al. "Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II) Capture through Adaptive Deformation." Inorganic Chemistry, ACS Publications, 2020. URL:[Link]

• Li, X., et al. "Progress in Metal-Organic Frameworks Facilitated Mercury Detection and Removal." Sensors, MDPI, 2021. URL:[Link]

• Wang, J., et al. "Functionalization of Defective Zr-MOFs for Water Decontamination: Mechanistic Insight into the Competitive Roles of −NH2 and −SH Sites." ACS Applied Materials & Interfaces, ACS Publications, 2025. URL:[Link]

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• 1. ATRP in Protic Media - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
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• 3. evitachem.com [evitachem.com]
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• 7. pubs.acs.org [pubs.acs.org]

Tris(pyridin-4-ylmethyl)amine for metal-organic framework (MOF) synthesis

Application Note: Synthesis and Utilization of Tris(pyridin-4-ylmethyl)amine (TPMA) in Adaptive Metal-Organic Frameworks for Heavy Metal Remediation

Scientific Rationale: The Power of Adaptive Deformation

For researchers and drug development professionals, scavenging heavy metal impurities—whether from environmental wastewater or Active Pharmaceutical Ingredient (API) reaction mixtures—is a critical regulatory and safety requirement. Traditional adsorbents like activated carbon often suffer from low specificity and pore-blocking phenomena.

Tris(pyridin-4-ylmethyl)amine (TPMA) is a highly flexible, tetradentate nitrogen-donor ligand that has revolutionized the design of dynamic Metal-Organic Frameworks (MOFs)[1]. Unlike rigid linkers (e.g., terephthalic acid) that form static, rigid pores, the flexible methylene spacers in TPMA allow the resulting framework to undergo structural transformations in response to guest molecules[2].

When reacted with cobalt(II) thiocyanate[Co(SCN)₂], TPMA forms FJI-H30 , a highly adaptive MOF[2]. The Co(II) centers provide coordination sites for the pyridine nitrogens of TPMA, while the uncoordinated SCN⁻ groups act as high-affinity binding sites for soft Lewis acids like Hg(II)[3]. The critical advantage of TPMA's flexibility is adaptive deformation : upon initial Hg(II) binding, the framework physically expands[4]. This dynamic expansion reduces the steric and electrostatic repulsion between incoming positively charged Hg(II) ions, exposing nearly 100% of the SCN⁻ active sites and achieving a remarkable adsorption capacity of 705 mg/g[2],[5].

Mechanistic Pathway Visualization

Workflow of FJI-H30 synthesis via TPMA and its adaptive deformation mechanism for Hg(II) capture.

Materials and Reagents

• Tris(pyridin-4-ylmethyl)amine (TPMA) : [CAS: 1105034-46-5], >98% purity[1].

• Cobalt(II) thiocyanate [Co(SCN)₂] : Metal node precursor[2].

• Solvents : Absolute Ethanol (EtOH) and Deionized (DI) Water (18.2 MΩ·cm).

• Analytes : Mercury(II) chloride (HgCl₂) for adsorption assays[3].

Step-by-Step Protocols

Protocol A: Large-Scale Solvothermal Synthesis of FJI-H30

This protocol utilizes a mild solvothermal reflux to ensure the kinetic trapping of the flexible framework without degrading the SCN⁻ groups.

• Precursor Preparation : Accurately weigh 3.6 mmol (1.32 g) of Co(SCN)₂ and 4.8 mmol (2.76 g) of TPMA[2].

• Solvent Mixing : In a 1000 mL round-bottom flask, prepare a binary solvent system by mixing 240 mL of DI water and 240 mL of absolute ethanol (1:1 v/v ratio)[2].

• Dissolution and Reflux : Add the solid precursors to the solvent mixture. Attach a reflux condenser and heat the mixture to 85 °C under continuous magnetic stirring (400 rpm)[2].

• Crystallization : Maintain the reflux at 85 °C for exactly 6 hours. The flexible TPMA ligands will coordinate with the Co(II) nodes, precipitating as a microcrystalline powder[2].

• Isolation and Purification : Cool the reaction mixture to room temperature natively. Filter the microcrystals under vacuum. Wash the precipitate sequentially with absolute ethanol (3 × 50 mL) to remove any unreacted precursors or oligomers[2].

• Drying : Dry the obtained FJI-H30 powder under vacuum at 60 °C overnight.

  • Self-Validation Check: The successful coordination of Co(II) with TPMA is visually confirmed by the precipitation of a distinct pink microcrystalline powder[2]. A yield significantly lower than the expected ~78% (based on TPMA) indicates incomplete reflux or incorrect solvent ratios[2].

Protocol B: Hg(II) Adsorption and Capacity Assay

• Stock Preparation : Prepare HgCl₂ aqueous solutions at varying concentrations (e.g., 20, 100, 500, and 900 mg/L) adjusted to pH 7.0[3].

• Adsorption Reaction : Immerse 4 mg of activated FJI-H30 microcrystals into 20 mL of the respective HgCl₂ solutions[3].

• Equilibration : Shake the suspensions continuously at room temperature for 24 hours. This duration ensures complete adaptive deformation and equilibrium binding[3].

• Filtration & Analysis : Filter the suspension through a 0.22 μm PTFE membrane filter. Analyze the filtrate using Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) to determine the residual Hg(II) concentration[3].

  • Self-Validation Check: Always run a blank control (FJI-H30 in Hg-free water) and a standard control (HgCl₂ solution without MOF) alongside your samples to account for potential Hg(II) adsorption onto the container walls or membrane filters.

Quantitative Data & Benchmarking

The following table summarizes the performance metrics of TPMA-derived FJI-H30, highlighting the mechanistic drivers behind the data[2],[3],[6].

Parameter	Value / Characteristic	Mechanistic Driver
Maximum Hg(II) Capacity	705 mg/g	High density of SCN⁻ sites combined with TPMA's adaptive flexibility preventing steric hindrance.
Adsorption Kinetics	Fast (Equilibrium < 24h)	Adaptive pore expansion facilitates rapid internal mass transfer of heavy metal ions.
Optimal pH Range	3.0 – 9.0	High chemical stability of the Co-TPMA coordination bonds across diverse aqueous environments.
Synthesis Yield	~78%	Optimal solubility of precursors in the 1:1 H₂O/EtOH azeotropic mixture at 85 °C.
Binding Site	S atom of SCN⁻ group	Soft-soft acid-base (SSAB) interaction between the soft Lewis acid Hg(II) and the soft Lewis base Sulfur.

Expert Insights: Causality Behind Experimental Choices

• Why a 1:1 Water/Ethanol Solvent System? TPMA has moderate solubility in pure water. The addition of ethanol enhances the solubility of the organic ligand while maintaining the solubility of the inorganic Co(SCN)₂ salt[2]. The 85 °C reflux temperature is specifically chosen to stay just below the boiling point of the binary mixture, ensuring stable solvothermal conditions without requiring high-pressure autoclaves.

• Why pH 7 for Adsorption Assays? While FJI-H30 has a wide working pH range (3-9), highly acidic conditions (pH < 3) can protonate the uncoordinated nitrogen atoms or SCN⁻ groups, competing with Hg(II)[3]. Conversely, highly basic conditions (pH > 9) precipitate Hg(II) as Hg(OH)₂, which confounds true adsorption capacity measurements.

• The Role of TPMA Flexibility vs. Rigid Linkers : Rigid MOFs often suffer from "pore blocking," where initial metal binding at the pore aperture prevents further diffusion of ions into the bulk material. TPMA's flexibility allows the framework to swell dynamically. This structural shift pushes apart the SCN⁻ groups, preventing electrostatic repulsion between the positively charged Hg(II) complexes and ensuring the internal volume is utilized efficiently[4],[7].

References

• Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II) Capture through Adaptive Deformation Source: Inorganic Chemistry - ACS Publications (2020) URL:[Link]

• Progress in Metal-Organic Frameworks Facilitated Mercury Detection and Removal Source: Chemosensors - MDPI (2021) URL:[Link]

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: A Guide to the Synthesis and Characterization of Transition Metal Complexes with Tris(pyridin-4-ylmethyl)amine

Introduction: The Versatility of Tris(pyridin-4-ylmethyl)amine as a Tripodal Ligand

Tris(pyridin-4-ylmethyl)amine, often abbreviated as TPA, is a tripodal, tetradentate ligand that has garnered significant interest in the field of coordination chemistry. Its unique structure, featuring a central tertiary amine nitrogen atom and three pendant pyridin-4-ylmethyl arms, allows it to form stable and well-defined complexes with a wide array of transition metals. The coordination of the four nitrogen atoms to a metal center creates a specific steric and electronic environment, making TPA and its derivatives valuable for applications in catalysis, bioinorganic chemistry, and materials science.[1][2] The ability to modulate the properties of the resulting metal complex by modifying the pyridine rings further enhances its utility.[2] This guide provides a comprehensive overview of the experimental setup for forming transition metal complexes with TPA, detailing the underlying principles, step-by-step protocols, and characterization techniques.

Core Principles of Complex Formation

The formation of a transition metal complex with Tris(pyridin-4-ylmethyl)amine is fundamentally a Lewis acid-base reaction. The transition metal ion, with its vacant d-orbitals, acts as a Lewis acid (electron pair acceptor), while the nitrogen atoms of the TPA ligand, each possessing a lone pair of electrons, function as Lewis bases (electron pair donors). The resulting coordinate covalent bonds lead to the formation of a stable coordination complex. The geometry of the final complex is influenced by several factors, including the size and oxidation state of the metal ion, the nature of the counter-anion, and the solvent system employed.

Experimental Design and Rationale

A well-designed experiment is crucial for the successful synthesis of the desired metal-TPA complex. The following considerations are paramount:

Choice of Transition Metal

The selection of the transition metal is dictated by the intended application of the complex. First-row transition metals such as manganese (Mn), cobalt (Co), nickel (Ni), copper (Cu), and zinc (Zn) are commonly used to form complexes with TPA and its derivatives.[3] For instance, copper and iron complexes of TPA have been extensively studied as mimics for metalloenzymes involved in oxygen activation.[4]

Selection of the Metal Salt

The choice of the metal salt is critical as the counter-anion can either coordinate to the metal center or remain as a non-coordinating species. Perchlorate (ClO₄⁻) salts are frequently used because the perchlorate anion is weakly coordinating, often leading to the isolation of complexes where the coordination sphere is primarily occupied by the TPA ligand and solvent molecules.[5] Other anions like bromide (Br⁻) or chloride (Cl⁻) can directly coordinate to the metal, influencing the final geometry of the complex.[6]

Solvent System

The solvent system must be capable of dissolving both the TPA ligand and the transition metal salt. Alcohols such as methanol and ethanol are common choices.[5] Acetonitrile is also frequently used, and in many cases, it can coordinate to the metal center.[3][5] The choice of solvent can also play a role in the crystallization of the final product.

Stoichiometry and Reaction Conditions

Typically, a 1:1 molar ratio of the TPA ligand to the metal salt is employed. The reaction is often carried out at room temperature with stirring for a period ranging from minutes to a few hours.[5]

Detailed Experimental Protocols

The following protocols provide a generalized yet detailed approach for the synthesis and characterization of a representative first-row transition metal complex with Tris(pyridin-4-ylmethyl)amine.

Protocol 1: Synthesis of a [M(TPA)(Solvent)ₓ]²⁺ Complex

This protocol describes a general method for the synthesis of a divalent first-row transition metal complex with TPA using a perchlorate salt.

Materials and Reagents:

• Tris(pyridin-4-ylmethyl)amine (TPA)

• M(ClO₄)₂·6H₂O (where M = Mn, Co, Ni, Cu, or Zn)

• Methanol (ACS grade or higher)

• Diethyl ether (ACS grade or higher)

• Schlenk flask or round-bottom flask

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel or fritted glass filter)

Procedure:

• Ligand Dissolution: In a Schlenk flask, dissolve one molar equivalent of Tris(pyridin-4-ylmethyl)amine in a minimal amount of methanol (e.g., 2-5 mL) with stirring.

• Metal Salt Dissolution: In a separate vial, dissolve one molar equivalent of the desired transition metal perchlorate hexahydrate (M(ClO₄)₂·6H₂O) in a minimal amount of methanol (e.g., 2-5 mL).

• Complexation Reaction: Slowly add the methanolic solution of the metal salt to the stirring solution of the TPA ligand at room temperature. A color change is often observed upon addition, indicating complex formation.

• Stirring: Allow the reaction mixture to stir at room temperature for 30-60 minutes to ensure complete complexation.[5]

• Precipitation: Induce precipitation of the metal complex by the slow addition of diethyl ether to the reaction mixture until a solid is formed.[5]

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of diethyl ether, and air-dry.

• Recrystallization (Optional): For obtaining X-ray quality crystals, the crude product can be recrystallized. A common method is the slow diffusion of diethyl ether into a concentrated solution of the complex in a suitable solvent like methanol or acetonitrile.[5]

Protocol 2: Characterization of the Metal-TPA Complex

A combination of spectroscopic and analytical techniques is essential to confirm the identity and purity of the synthesized complex.

1. UV-Visible (UV-Vis) Spectroscopy:

• Purpose: To observe the d-d electronic transitions of the metal center, which are characteristic of the coordination environment.

• Procedure: Prepare a dilute solution of the complex in a suitable solvent (e.g., methanol or acetonitrile) and record the spectrum over a range of 200-800 nm.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Purpose: For diamagnetic complexes (e.g., Zn(II)), ¹H and ¹³C NMR spectroscopy can be used to confirm the coordination of the TPA ligand.[5]

• Procedure: Dissolve the complex in a suitable deuterated solvent (e.g., CD₃CN or CD₃OD) and acquire the spectra. Coordination of the ligand to the metal center will typically result in shifts of the proton and carbon signals compared to the free ligand.

3. Mass Spectrometry:

• Purpose: To determine the mass-to-charge ratio (m/z) of the complex, confirming its molecular weight.

• Techniques: Electrospray Ionization Mass Spectrometry (ESI-MS) or Fast Atom Bombardment Mass Spectrometry (FAB-MS) are commonly used.[5]

• Procedure: Prepare a dilute solution of the complex and introduce it into the mass spectrometer. The resulting spectrum will show peaks corresponding to the complex cation.

4. Fourier-Transform Infrared (FTIR) Spectroscopy:

• Purpose: To identify the vibrational modes of the TPA ligand and observe any shifts upon coordination to the metal center.

• Procedure: Prepare a KBr pellet of the solid complex or acquire the spectrum using an ATR accessory. Look for changes in the pyridine ring vibrations.

5. Single-Crystal X-ray Diffraction:

• Purpose: To definitively determine the solid-state structure of the complex, including bond lengths, bond angles, and the overall coordination geometry.[3]

• Procedure: Grow suitable single crystals of the complex (see Protocol 1, step 7) and analyze them using a single-crystal X-ray diffractometer.

Data Presentation and Visualization

Table 1: Typical Reaction Conditions and Observations for M(II)-TPA Complexes

Metal Ion (M²⁺)	Metal Salt	Solvent System	Typical Observation
Mn²⁺	Mn(ClO₄)₂·6H₂O	Methanol	Formation of a colorless or pale-colored solution.
Co²⁺	Co(ClO₄)₂·6H₂O	Methanol/Acetonitrile	Formation of a pink or purple solution.[3]
Ni²⁺	Ni(ClO₄)₂·6H₂O	Methanol/Acetonitrile	Formation of a light green or blue solution.[3]
Cu²⁺	Cu(ClO₄)₂·6H₂O	Methanol	Formation of a blue or green solution.
Zn²⁺	Zn(ClO₄)₂·6H₂O	Methanol/Acetonitrile	Formation of a colorless solution.[3]

Experimental Workflow Diagram

Caption: Workflow for the synthesis and characterization of metal-TPA complexes.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No precipitate forms upon addition of diethyl ether.	The complex is too soluble in the methanol/diethyl ether mixture. The concentration of the complex is too low.	Reduce the volume of methanol by rotary evaporation before adding diethyl ether. Start with a more concentrated solution.
An oil is formed instead of a solid.	The complex is "oiling out" of solution.	Try adding the diethyl ether more slowly or at a lower temperature (ice bath). Try a different anti-solvent, such as pentane or hexane.
The isolated product is impure.	Incomplete reaction. Co-precipitation of starting materials.	Increase the reaction time. Ensure the correct stoichiometry is used. Wash the product thoroughly with the precipitation solvent. Recrystallize the product.
Difficulty in obtaining single crystals.	The complex has low crystallinity. The rate of crystallization is too fast or too slow.	Screen different solvent systems for recrystallization. Try different crystallization techniques (e.g., slow evaporation, vapor diffusion).

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• Handle all chemicals in a well-ventilated fume hood.

• Perchlorate salts are strong oxidizing agents and can be explosive when mixed with organic compounds. Avoid heating perchlorate-containing solutions to dryness.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The formation of transition metal complexes with Tris(pyridin-4-ylmethyl)amine is a straightforward yet versatile procedure that provides access to a wide range of coordination compounds with interesting structural and electronic properties. By carefully selecting the transition metal, counter-anion, and solvent system, researchers can tune the characteristics of the resulting complexes for specific applications. The protocols and guidelines presented in this application note provide a solid foundation for the successful synthesis and characterization of these valuable compounds.

References

• Berreau, L. M., et al. (2003). First Row Divalent Transition Metal Complexes of Aryl-Appended Tris((pyridyl)methyl)amine Ligands: Syntheses, Structures, Electrochemistry, and Hydroxamate Binding Properties. Inorganic Chemistry, 42(25), 8337-8347. Available at: [Link]

• Berreau, L. M., et al. (2003). First Row Divalent Transition Metal Complexes of Aryl-Appended Tris((pyridyl)methyl)amine Ligands: Syntheses, Structures, Electrochemistry, and Hydroxamate Binding Properties. Inorganic Chemistry, 42(25), 8337-8347. Available at: [Link]

• Synthesis and characterisation of novel tris(2-pyridilmethyl) amine complexes for reductive catalysis applications. (n.d.). Available at: [Link]

• Shi, Y., Cao, C., & Odom, A. L. (2003). Synthesis and Group 4 Complexes of Tris(pyrrolyl-r-methyl)amine. Organometallics, 22(26), 5537-5545. Available at: [Link]

• Hague, J. R., et al. (2010). Coordination chemistry of N,N,4-tris(pyridin-2-ylmethyl)aniline: a novel flexible, multimodal ligand. CrystEngComm, 12(11), 3823-3830. Available at: [Link]

• Wikipedia. (2023). Tris(2-pyridylmethyl)amine. Available at: [Link]

• Investigations of metal complexes with the tripodal tetradentate ligand tris(2‐(propan‐2‐ylideneamino)ethyl)amine (imine3t. (n.d.). Available at: [Link]

• Moore, J. M., et al. (2025). Exploring early transition metal coordination: a synthetic and computational study of tripodal ligand complexes. Dalton Transactions. Available at: [Link]

• Haddad, R., Yousif, E., & Ahmed, A. (2013). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Journal of Al-Nahrain University, 16(1), 66-74. Available at: [Link]

• Synthesis of Imine-Naphthol Tripodal Ligand and Study of Its Coordination Behaviour towards Fe(III), Al(III), and Cr(III) Metal Ions. (2013). Bioinorganic Chemistry and Applications. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Tris(pyridin-4-ylmethyl)amine. PubChem Compound Database. Available at: [Link]

• Synthesis and characterization of a series of tripodal transition metal complexes with the Schiff base of 2,2',2''-triaminoethylamine and 2-pyridinecarboxaldehyde N-oxide. Crystal structures of heptacoordinate manganese(II) and cobalt(II) complexes of a seven-coordinate ligand. (1998). Inorganic Chemistry, 37(18), 4618-4626. Available at: [Link]

• Moore, J. M., et al. (2025). Exploring early transition metal coordination: a synthetic and computational study of tripodal ligand complexes. Dalton Transactions. Available at: [Link]

• Crystal structure of tris(4-(pyridin-4-yl)phenyl)amine, dihydrate, (C33H24N4)·2(H2O), C33H28N4O2. (2007). Zeitschrift für Kristallographie - New Crystal Structures, 222(1-4), 33-34. Available at: [Link]

• Crystal structure of [tris(pyridin-2-ylmethyl)amine-κ4N]copper(II) bromide. (2016). Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 10), 1464-1468. Available at: [Link]

• Pintauer, T. (2015). Tris(2-pyridylmethyl)amine Based Ligands in Copper Catalyzed Atom Transfer Radical Addition (ATRA) and Polymerization (ATRP). Coordination Chemistry Reviews, 289-290, 129-145. Available at: [Link]

• Terpyridine-metal complexes: Applications in catalysis and supramolecular chemistry. (n.d.). Available at: [Link]

• Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. (2019). Molecules, 24(14), 2616. Available at: [Link]

• Application of Coordination Compounds in Drug Development: An Inclusive Review of Antimicrobial, Antifungal, Antidiabetic and Anticancer. (2023). Oriental Journal of Chemistry, 39(4). Available at: [Link]

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Tris(pyridin-4-ylmethyl)amine in bioinorganic chemistry models

An Application Guide to Tris(pyridin-4-ylmethyl)amine and its Isomers in Bioinorganic Modeling

Introduction: The Power of Mimicry in Bioinorganic Chemistry

Nature has perfected the use of transition metal ions at the active sites of metalloenzymes to perform remarkable chemical transformations, such as the activation of molecular oxygen.[1] To unravel the intricate mechanisms of these biological catalysts, bioinorganic chemists design and study synthetic small-molecule complexes that replicate the structure and function of these active sites.[2][3] A highly successful strategy involves the use of tripodal, tetradentate nitrogen-donor ligands, which can enforce a specific coordination geometry around a metal center, mimicking the way protein side chains (like histidine) bind to a metal ion.

This guide focuses on the tris(pyridylmethyl)amine ligand scaffold, a cornerstone of bioinorganic modeling. A critical distinction exists between its isomers, which dictates their application. While Tris(pyridin-4-ylmethyl)amine is a valuable ligand, its structure, with nitrogen donors pointing outwards, makes it a building block for coordination polymers and metal-organic frameworks (MOFs).[4][5] In contrast, Tris(2-pyridylmethyl)amine (TPA) features an inward-facing, pre-organized N4 donor set, making it the archetypal ligand for modeling the mononuclear active sites of metalloenzymes.[6][7] Therefore, this guide will first clarify the distinct roles of these isomers and then provide in-depth protocols and application notes centered on the TPA ligand, which is of primary relevance to researchers modeling metalloenzyme reactivity.

Part 1: A Tale of Two Isomers - Structural Divergence and Functional Consequence

The position of the nitrogen atom on the pyridine ring fundamentally determines the coordinating ability of the ligand.

Tris(pyridin-2-ylmethyl)amine (TPA): The Quintessential Bioinorganic Model Ligand

Tris(2-pyridylmethyl)amine (TPA) is a tripodal tetradentate ligand that creates a facial N4 coordination environment around a metal ion.[7] This geometry is a superb mimic of the "3-histidine facial triad" motif found in the active sites of numerous non-heme iron and copper enzymes.[8][9] The TPA ligand binds to a single metal center, leaving one or two coordination sites available for binding substrates, solvent molecules, or dioxygen, thus enabling the study of catalytic cycles.[10]

Figure 1: TPA chelating a metal center (M).

Tris(pyridin-4-ylmethyl)amine: A Linker for Supramolecular Chemistry

In Tris(pyridin-4-ylmethyl)amine, the nitrogen atoms of the three pyridyl groups are located at the 4-position, pointing away from the central tertiary amine.[11] This arrangement prevents the ligand from chelating a single metal ion in a tripodal fashion. Instead, it acts as a trigonal node or a multidentate bridging ligand, connecting multiple metal centers to form extended one-, two-, or three-dimensional structures like coordination polymers.[4][5] While fascinating from a materials science perspective, this coordination mode is not suitable for modeling the isolated, mononuclear active sites of most metalloenzymes.

Figure 2: Tris(pyridin-4-ylmethyl)amine bridging metal centers.

Part 2: Synthesis and Characterization Protocols

The foundation of bioinorganic modeling is the ability to synthesize and rigorously characterize both the ligand and its metal complexes.

Protocol: Synthesis of Tris(2-pyridylmethyl)amine (TPA)

This protocol is adapted from established literature procedures and involves the alkylation of bis(2-pyridylmethyl)amine with 2-(chloromethyl)pyridine.[8]

Materials:

• Bis(2-pyridylmethyl)amine

• 2-(Chloromethyl)pyridine hydrochloride

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN), anhydrous

• Dichloromethane (CH₂Cl₂), HPLC grade

• Methanol (MeOH), HPLC grade

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, combine 2-(chloromethyl)pyridine hydrochloride (1.0 eq) and anhydrous potassium carbonate (3.0 eq) in anhydrous acetonitrile. Stir the suspension vigorously for 15 minutes. The K₂CO₃ serves as a base to neutralize the hydrochloride salt and the H⁺ produced during the reaction.

• Nucleophilic Attack: Add a solution of bis(2-pyridylmethyl)amine (1.0 eq) in anhydrous acetonitrile to the flask.

• Reaction: Stir the reaction mixture at room temperature overnight. The progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Filter the reaction mixture to remove the inorganic salts (KCl and excess K₂CO₃). Wash the solid with a small amount of acetonitrile.

• Purification: Combine the filtrates and remove the solvent under reduced pressure (rotary evaporation). The resulting crude oil is purified by silica gel column chromatography. A gradient of 0-10% methanol in dichloromethane is typically effective for eluting the TPA product.[8]

• Validation: Characterize the purified, typically pale yellow oil, by ¹H NMR, ¹³C NMR, and ESI-Mass Spectrometry to confirm its identity and purity.

Protocol: General Synthesis of M(TPA)(CH₃CN)n Complexes

This protocol describes a general method for synthesizing TPA complexes with labile acetonitrile ligands, which are excellent starting materials for reactivity studies.

CAUTION: Perchlorate (ClO₄⁻) salts can be explosive when heated or mixed with organic materials. Handle with extreme care.

Materials:

• Tris(2-pyridylmethyl)amine (TPA)

• Metal(II) perchlorate hexahydrate (e.g., Fe(ClO₄)₂·6H₂O, Cu(ClO₄)₂·6H₂O) or a Cu(I) source (e.g., [Cu(CH₃CN)₄]PF₆).

• Acetonitrile (CH₃CN), anhydrous and deoxygenated.

Procedure:

• Inert Atmosphere: All steps must be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques, especially for air-sensitive Fe(II) and Cu(I) complexes.

• Ligand Solution: Dissolve TPA (1.0 eq) in deoxygenated acetonitrile in a Schlenk flask.

• Metal Salt Solution: In a separate Schlenk flask, dissolve the metal salt (1.0 eq) in a minimum amount of deoxygenated acetonitrile.

• Complexation: Slowly add the metal salt solution to the stirring TPA solution at room temperature. A color change is typically observed immediately, indicating complex formation.

• Crystallization: The complex can often be isolated by slow vapor diffusion of a non-coordinating solvent (e.g., diethyl ether) into the acetonitrile solution at low temperature.

• Isolation & Validation: Collect the resulting crystals by filtration under inert atmosphere, wash with cold diethyl ether, and dry under vacuum. The final product should be characterized to confirm its structure and purity.

Key Characterization Techniques

A multi-technique approach is essential for unambiguously characterizing these complexes.

Technique	Information Provided	Representative Data/Observations
UV-Vis Spectroscopy	Provides information on metal-ligand charge transfer (MLCT) bands and d-d transitions, which are sensitive to the metal's oxidation state and coordination geometry.[12]	For Cu(II)-TPA, a d-d band around 650-750 nm is typical.[12] For Fe(III)-phenolate complexes, strong LMCT bands are observed.[9]
NMR Spectroscopy	Confirms ligand coordination and complex purity (for diamagnetic complexes). Paramagnetic complexes (e.g., high-spin Fe(II/III), Cu(II)) show broadened and shifted signals.	¹H NMR of a Zn(II)-TPA complex will show downfield shifts of the pyridyl protons upon coordination.
EPR Spectroscopy	Essential for paramagnetic species (S ≥ 1/2), like Cu(II) and high-spin Fe(III). The signal shape and g-values reveal information about the geometry and electronic structure of the metal center.[12][13]	Cu(II)-TPA complexes typically show an axial EPR spectrum, characteristic of a distorted square pyramidal or trigonal bipyramidal geometry.[12]
ESI-Mass Spectrometry	Confirms the mass of the complex cation, e.g., [M(TPA)Cl]⁺, helping to verify the composition in solution.	A peak corresponding to the mass-to-charge ratio of the intact complex ion is expected.
X-ray Crystallography	Provides the definitive solid-state structure, including bond lengths, bond angles, and overall coordination geometry (e.g., trigonal bipyramidal vs. square pyramidal).[12]	Determines the precise coordination environment, which is crucial for structure-function correlations.
Cyclic Voltammetry	Measures the redox potential (e.g., Cu(II)/Cu(I) or Fe(III)/Fe(II) couple) of the complex, indicating the electronic effect of the ligand on the metal center.[14]	Electron-donating groups on the TPA ligand generally make the metal easier to oxidize (more negative reduction potential).[14]

Part 3: Applications in Modeling Metalloenzyme Reactivity

TPA-metal complexes are powerful tools for isolating and studying key steps in enzyme catalytic cycles.

Modeling Non-Heme Iron Dioxygenases

Catechol dioxygenases are non-heme iron enzymes that catalyze the aromatic ring cleavage of catechols, a key step in the biodegradation of aromatic pollutants.[3] TPA-ligated iron complexes have been instrumental in modeling their function.[9]

Protocol: Mimicking Catechol Dioxygenase Catalytic Cleavage

This protocol outlines a typical experiment to test the catalytic activity of an [Fe(TPA)Cl₂] complex.

Workflow:

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• 14. pubs.acs.org [pubs.acs.org]

Application Note: Design and Deployment of Tris(pyridin-4-ylmethyl)amine-Based Metal-Organic Frameworks for Reductive Catalysis

Executive Summary & Mechanistic Rationale

Tris(pyridin-4-ylmethyl)amine (4-TPMA) has emerged as a highly versatile tripodal ligand in the architectural design of adaptive Metal-Organic Frameworks (MOFs)[1]. While its positional isomer, tris(2-pyridylmethyl)amine (2-TPMA), is traditionally utilized as a tetradentate chelator to stabilize single-metal centers in homogeneous catalysis, the structural geometry of 4-TPMA dictates an entirely different catalytic paradigm. Because the coordinating nitrogen atoms in 4-TPMA are located at the para-positions of the pyridine rings, self-chelation to a single metal node is sterically prohibited. Instead, 4-TPMA acts as an extended bridging ligand, driving the self-assembly of robust 3D coordination polymers and MOFs[1][2].

In the realm of reductive catalysis, water-stable MOFs (WMOFs) constructed from 4-TPMA are highly prized for environmental remediation—specifically, the photocatalytic reduction of toxic hexavalent chromium (Cr(VI)) to benign trivalent chromium (Cr(III))[3].

Causality of Experimental Choices

• Adaptive Porosity: The flexible methylene (–CH₂–) hinges connecting the central amine to the pyridine rings allow the MOF to undergo "adaptive deformation." When a substrate enters the pore, the framework dynamically adjusts to minimize repulsive forces and stabilize the transition state[2].

• Charge Transfer Efficiency: The extended π-conjugation across the 4-TPMA ligand facilitates rapid Ligand-to-Metal Charge Transfer (LMCT) under visible or UV light. This efficiently separates electron-hole pairs, funneling conduction band electrons ( e− ) to the catalytic metal nodes[3].

• Aqueous Stability: By pairing 4-TPMA with borderline metal nodes (e.g., Co(II) or Zr(IV)), the resulting coordination bonds resist hydrolysis, a strict prerequisite for heterogeneous catalysis in wastewater[4].

Data Presentation: Ligand Differentiation & Catalytic Parameters

To successfully deploy 4-TPMA, researchers must understand how its geometry influences the resulting catalytic system. Table 1 outlines this structural divergence, while Table 2 establishes the optimal kinetic parameters for reductive catalysis.

Table 1: Comparative Properties of Pyridyl-Based Ligands in Catalysis

Ligand Isomer	Coordination Mode	Primary Catalytic Application	Structural Outcome
Tris(2-pyridylmethyl)amine (2-TPMA)	Tetradentate Chelating	Homogeneous Reductive Catalysis (e.g., ATRP, CO₂ reduction)	Discrete Mononuclear Complexes
Tris(pyridin-4-ylmethyl)amine (4-TPMA)	Tripodal Bridging	Heterogeneous Photocatalytic Reduction (e.g., Cr(VI) reduction)	3D Metal-Organic Frameworks (MOFs)

Table 2: Optimized Parameters for Cr(VI) Photocatalytic Reduction via 4-TPMA MOFs

Parameter	Optimal Range	Mechanistic Rationale
System pH	2.0 – 3.0	High proton concentration is thermodynamically required to drive the reduction equation: Cr2​O72−​+14H++6e−→2Cr3++7H2​O .
Catalyst Dosage	0.5 – 1.0 g/L	Balances the availability of active catalytic sites with the need for optimal light penetration through the suspension.
Hole Scavenger	10 mM Citric Acid	Rapidly consumes valence band holes ( h+ ) to prevent the recombination of photogenerated electron-hole pairs.

Experimental Protocols

The following protocols detail the synthesis of a generic 4-TPMA/Co(II) catalytic MOF (analogous to the highly adaptive FJI-H30 framework) and its subsequent application in a self-validating photocatalytic reduction assay[2][3].

Protocol A: Solvothermal Synthesis of 4-TPMA Catalytic MOF

Causality Note: Solvothermal conditions are utilized to ensure slow crystal growth, yielding high crystallinity. High crystallinity minimizes structural defects that could otherwise act as electron-hole recombination centers during photocatalysis.

• Reagent Preparation: Dissolve 0.1 mmol of Tris(pyridin-4-ylmethyl)amine (4-TPMA) in 5 mL of absolute ethanol. In a separate vial, dissolve 0.15 mmol of Cobalt(II) thiocyanate ( Co(SCN)2​ ) in 5 mL of deionized water.

• Mixing: Slowly layer the metal salt solution onto the ligand solution in a 20 mL Teflon-lined stainless steel autoclave to create a concentration gradient.

• Solvothermal Reaction: Seal the autoclave and heat at 85°C for 72 hours.

• Cooling & Harvesting: Cool the system to room temperature at a rate of 5°C/hour. Isolate the resulting crystals via vacuum filtration.

• Desolvation (Activation): Wash the crystals thoroughly with ethanol and dry under a dynamic vacuum at 80°C for 12 hours to evacuate the pores.

• Self-Validation Check: Perform Powder X-Ray Diffraction (PXRD) on the activated MOF. Compare the experimental diffractogram against simulated single-crystal data. Do not proceed to catalysis if amorphous halos are present, as this indicates framework collapse.

Protocol B: Photocatalytic Reduction of Cr(VI) to Cr(III)

Causality Note: The reduction assay utilizes a hole scavenger to artificially isolate the reductive half-reaction, ensuring that the kinetic data accurately reflects the catalyst's electron-donating capacity.

• Solution Preparation: Prepare a 50 mg/L aqueous solution of Cr(VI) using K2​Cr2​O7​ . Adjust the pH to 2.5 using 0.1 M H2​SO4​ .

• Catalyst Dispersion: Add 50 mg of the activated 4-TPMA MOF to 100 mL of the Cr(VI) solution. Add 10 mM of citric acid as a hole scavenger.

• Dark Adsorption (Equilibration): Stir the suspension in complete darkness for 60 minutes to establish an adsorption-desorption equilibrium between the Cr(VI) ions and the MOF pores.

• Photocatalytic Reaction: Irradiate the suspension using a 300W Xenon lamp (equipped with a 420 nm cutoff filter for visible light). Maintain continuous stirring.

• Sampling & Analysis: Withdraw 2 mL aliquots every 15 minutes. Filter through a 0.22 µm PTFE syringe filter. Quantify the remaining Cr(VI) concentration using the 1,5-diphenylcarbazide (DPC) colorimetric method at an absorbance of 540 nm.

• Self-Validation Check: Run two parallel control experiments:

  • Dark Control: MOF + Cr(VI) + Scavenger (No light). Validates that heavy metal removal is driven by photocatalysis, not merely physical adsorption.

  • Blank Control: Cr(VI) + Scavenger + Light (No MOF). Validates that auto-photolysis of Cr(VI) is negligible.

System Visualizations

Workflow for 4-TPMA MOF synthesis and photocatalytic reduction assay.

Electron transfer mechanism for Cr(VI) reduction over a 4-TPMA MOF.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Tris(pyridin-4-ylmethyl)amine

Welcome to the technical support center for the synthesis of Tris(pyridin-4-ylmethyl)amine (T4PMA). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important tripodal ligand. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you improve the yield and purity of your product.

Introduction to Tris(pyridin-4-ylmethyl)amine Synthesis

Tris(pyridin-4-ylmethyl)amine is a versatile tripodal ligand widely used in coordination chemistry to create stable complexes with various metal ions. Its synthesis, however, can be challenging, often leading to low yields and difficult purification due to the formation of multiple byproducts. The two most common synthetic routes are:

• Direct Alkylation: This method involves the reaction of an ammonia source with a 4-picolyl halide (e.g., 4-picolyl chloride). While seemingly straightforward, this route is often plagued by over-alkylation.

• Reductive Amination: A more controlled approach that involves the reaction of pyridine-4-carboxaldehyde with an ammonia source to form an imine intermediate, which is then reduced to the desired tertiary amine.[1]

This guide will address the critical aspects of both methods, providing you with the necessary tools to overcome common synthetic hurdles.

Troubleshooting Guide & FAQs

Section 1: Low Yield in Direct Alkylation

Q1: My direct alkylation of ammonia with 4-picolyl chloride results in a very low yield of the desired tris(pyridin-4-ylmethyl)amine. What is the primary cause?

A1: The most significant issue in the direct alkylation of ammonia or primary amines is over-alkylation .[2][3] The product of each alkylation step is a more potent nucleophile than the starting amine. This means that the mono- and di-alkylated intermediates will readily react further with the 4-picolyl chloride, leading to a mixture of primary, secondary, tertiary, and even quaternary ammonium salts.[4][5] This complex mixture reduces the yield of the desired tertiary amine and complicates purification.

Q2: How can I suppress the formation of over-alkylation byproducts?

A2: Several strategies can be employed to minimize over-alkylation:

• Use a Large Excess of Ammonia: By using a significant excess of ammonia relative to the 4-picolyl chloride, you can statistically favor the reaction of the alkylating agent with ammonia rather than the alkylated amine products.[6]

• Slow Addition of the Alkylating Agent: Adding the 4-picolyl chloride dropwise to the reaction mixture at a low temperature helps to maintain a low concentration of the alkylating agent, which can favor mono-alkylation.

• Control of Reaction Temperature: Lowering the reaction temperature can help to control the rate of the subsequent alkylation reactions, which often have a higher activation energy.

DOT Script for Over-Alkylation Pathway

Caption: Over-alkylation cascade in the synthesis of Tris(pyridin-4-ylmethyl)amine.

Section 2: Challenges in Reductive Amination

Q3: I am attempting the reductive amination of pyridine-4-carboxaldehyde, but the reaction is slow and gives a poor yield. What are the critical parameters to control?

A3: Reductive amination is a powerful method for controlled amine synthesis.[7][8] However, its success hinges on several factors:

• pH Control: The initial formation of the imine intermediate is pH-sensitive. The reaction is typically acid-catalyzed, but a pH that is too low will protonate the amine, rendering it non-nucleophilic. A slightly acidic pH (around 4-6) is often optimal.

• Choice of Reducing Agent: A mild reducing agent is crucial to selectively reduce the imine in the presence of the starting aldehyde. Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice as it is less reactive towards aldehydes and ketones but effectively reduces imines.[8][9] More reactive hydrides like sodium borohydride (NaBH₄) can reduce the starting aldehyde, leading to the formation of 4-pyridinemethanol as a byproduct.

• Water Removal: The formation of the imine from an aldehyde and an amine generates water. This equilibrium can be shifted towards the product by removing water, for instance, by using a dehydrating agent like magnesium sulfate or by azeotropic distillation.

Q4: What are common side reactions in the reductive amination synthesis of Tris(pyridin-4-ylmethyl)amine?

A4: Besides the incomplete reaction, potential side reactions include:

• Reduction of the Aldehyde: As mentioned, if the reducing agent is too strong or if the imine formation is slow, the pyridine-4-carboxaldehyde can be reduced to 4-pyridinemethanol.

• Cannizzaro Reaction: Under basic conditions, pyridine-4-carboxaldehyde can undergo a disproportionation reaction to form 4-pyridinemethanol and picolinic acid.

• Leuckart-Wallach Reaction: If formic acid or its derivatives are used as the reducing agent, N-formylated byproducts can be formed.[10][11]

DOT Script for Reductive Amination Workflow

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amine alkylation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. youtube.com [youtube.com]
• 7. One moment, please... [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. DSpace [open.bu.edu]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Leuckart reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Tris(pyridin-4-ylmethyl)amine Synthesis

Welcome to the Technical Support Center for the synthesis of Tris(pyridin-4-ylmethyl)amine (often abbreviated as T4PA). As a highly flexible tripodal ligand, T4PA is critical in advanced coordination chemistry and the design of adaptive Metal–Organic Frameworks (MOFs) utilized for environmental remediation, such as heavy metal capture ()[1].

However, synthesizing the 4-pyridyl isomer presents unique chemoselectivity and stability challenges compared to its 2-pyridyl counterpart. This guide provides mechanistic insights, troubleshooting FAQs, and a self-validating protocol to ensure high-yield synthesis while preventing common side reactions.

Mechanistic Pathway Visualization

Mechanistic divergence in Tris(pyridin-4-ylmethyl)amine synthesis and side reactions.

Core Troubleshooting FAQs

Q1: I attempted the alkylation route using 4-(chloromethyl)pyridine hydrochloride and ammonia, but I obtained an insoluble, tar-like polymer. What happened? A1: You have encountered poly-quaternization . The nitrogen in 4-(chloromethyl)pyridine is highly exposed and nucleophilic. When you neutralize the hydrochloride salt to facilitate the reaction with ammonia, the free base rapidly undergoes intermolecular nucleophilic substitution (SN2). The electrophilic chloromethyl group of one molecule attacks the basic pyridine nitrogen of another, creating a complex poly(4-pyridiniummethyl) network ()[2]. Causality & Solution: The inherent instability of the free base makes direct alkylation highly inefficient. Abandon this route and utilize the reductive amination of pyridine-4-carboxaldehyde to bypass self-polymerization entirely.

Q2: During reductive amination of pyridine-4-carboxaldehyde with ammonium acetate, my LC-MS shows significant formation of 4-pyridinemethanol and secondary amines. How do I push the reaction to the tertiary amine? A2: This is a dual issue of reducing agent chemoselectivity and stoichiometry . If you are using Sodium Borohydride (NaBH₄), it is too aggressive and will directly reduce your aldehyde precursor into 4-pyridinemethanol before imine formation can occur. Furthermore, forming a tertiary amine requires three equivalents of aldehyde to react sequentially with one equivalent of ammonia. Causality & Solution: Switch your reducing agent to Sodium Triacetoxyborohydride (STAB) . STAB is mildly reducing and highly selective for iminium ions over aldehydes, making it the industry standard for this transformation ()[3]. To prevent the reaction from stalling at the secondary amine (bis(4-pyridylmethyl)amine), use a slight excess of the aldehyde (e.g., 3.3 equivalents) and allow sufficient time for the sterically hindered final addition.

Q3: I am trying to synthesize T4PA via catalytic hydrogenation of 4-pyridinecarbonitrile. Why am I getting piperidylmethylamines instead of pyridyl derivatives? A3: You are observing heteroaromatic ring saturation . When using highly active catalysts (like Pd/C) under hydrogen pressure, the reduction does not stop at the nitrile group; it proceeds to hydrogenate the pyridine ring into a piperidine ring. Additionally, primary and secondary amines often form as side products due to the condensation of the primary amine with the imine intermediate ()[4]. Causality & Solution: To prevent ring saturation and control chemoselectivity, introduce an acidic additive (like H₂SO₄) to the reaction mixture. The acid forms a salt with the resulting primary amine, inhibiting its reaction with the imine intermediate and protecting the pyridine ring from over-hydrogenation[4].

Quantitative Data: Route Comparison

Synthetic Route	Typical Yield	Major Side Reactions	Prevention Strategy
Reductive Amination	75–85%	Alcohol formation, Secondary amines	Use STAB, 3.3 eq Aldehyde
Alkylation	< 20%	Poly-quaternization (Tar)	Maintain strict acidic pH (Not recommended)
Nitrile Hydrogenation	40–60%	Ring saturation, Primary/Secondary amines	Use acidic additives (e.g., H₂SO₄)

Validated Experimental Protocol: Reductive Amination via STAB

This protocol utilizes a self-validating feedback loop to ensure complete conversion to the tertiary amine without over-reduction.

Materials Required:

• Pyridine-4-carboxaldehyde (3.3 eq)

• Ammonium acetate (1.0 eq)

• Sodium Triacetoxyborohydride (STAB) (4.5 eq)

• Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Imine Formation: Dissolve ammonium acetate (1.0 eq) and pyridine-4-carboxaldehyde (3.3 eq) in anhydrous DCE under an inert atmosphere (N₂ or Ar). Stir at room temperature for 2 hours.

  • Causality: Allowing complete imine/iminium formation prior to introducing the reducing agent minimizes the risk of direct aldehyde reduction.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add STAB (4.5 eq) portion-wise over 15 minutes to control the mild exotherm.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 24 hours. The steric hindrance of the third addition requires extended reaction times.

• Reaction & Self-Validation Loop: Sample 50 µL of the reaction mixture, dilute in methanol, and analyze via LC-MS.

  • Validation Condition: Check the Relative Peak Area (RPA) of the secondary amine intermediate (bis(pyridin-4-ylmethyl)amine, m/z ~199).

  • Corrective Action: If RPA > 5%, the system is incomplete. Add an additional 0.2 eq of pyridine-4-carboxaldehyde and 0.5 eq of STAB, then stir for 12 more hours. Proceed to Step 5 only when RPA < 5%.

• Quench & Extraction: Slowly quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid byproduct and destroy excess STAB. Extract the aqueous layer three times with Dichloromethane (DCM).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via basic alumina column chromatography (DCM/MeOH gradient) to yield pure Tris(pyridin-4-ylmethyl)amine.

References

• Title: Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II) Capture through Adaptive Deformation Source: Inorganic Chemistry (ACS Publications) URL: [Link]

• Title: Pyridine activation: strategies for carbon-carbon bond formation on heterocyclic scaffolds Source: Iowa Research Online URL: [Link]

• Title: Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines Source: RSC Advances URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. s3.amazonaws.com [s3.amazonaws.com]
• 3. evitachem.com [evitachem.com]
• 4. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]

Technical Support Center: HPLC-MS Analysis of Basic Amine Compounds

Welcome to the technical support center for HPLC-MS analysis of basic amine compounds. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the analysis of these often-problematic molecules. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you achieve robust and reproducible results.

Introduction: The Challenge of Basic Amines

Basic amine-containing compounds are ubiquitous in pharmaceutical and biological research. However, their analysis by reversed-phase high-performance liquid chromatography-mass spectrometry (HPLC-MS) is frequently plagued by issues such as poor peak shape, low sensitivity, and carryover. These problems often stem from strong interactions between the positively charged analytes and residual silanol groups on the surface of silica-based stationary phases, as well as their ionization state in the mobile phase.[1][2] This guide provides practical solutions to these common challenges.

Part 1: Frequently Asked Questions (FAQs)

This section directly addresses some of the most common questions encountered during the HPLC-MS analysis of basic amines.

Q1: Why do my basic amine peaks show significant tailing?

A1: Peak tailing for basic compounds is primarily caused by secondary interactions between the protonated amine (a cation) and ionized residual silanol groups (anions) on the silica stationary phase.[2][3] This interaction is a form of ion-exchange and can lead to a portion of the analyte being more strongly retained, resulting in a "tail" on the peak.[2] This is particularly prevalent at mid-range pH where silanols are ionized.[2]

Q2: How does mobile phase pH affect the analysis of basic amines?

A2: Mobile phase pH is a critical parameter.

• Low pH (e.g., pH 2-4): At a low pH, basic compounds are fully protonated (ionized).[4] This can sometimes reduce retention on a reversed-phase column.[5][6] However, a low pH also suppresses the ionization of acidic silanol groups on the stationary phase, minimizing the secondary interactions that cause peak tailing.[7][8]

• High pH (e.g., pH > 9): At a high pH (at least two pH units above the analyte's pKa), basic compounds are in their neutral, un-ionized form.[9] This can lead to increased retention on a reversed-phase column and often results in improved peak shape.[9][10] Modern pH-stable columns are required for this approach.[5]

Q3: What are the best mobile phase additives for analyzing basic amines?

A3: The choice of additive is crucial for both chromatography and MS detection.

• For Low pH: Formic acid (0.1%) and acetic acid (0.1%) are the most common choices as they are volatile and MS-friendly.[8][11] They help to protonate the basic analytes and suppress silanol activity.[7][8]

• For High pH: Ammonium hydroxide or ammonium bicarbonate are suitable for raising the pH while remaining compatible with MS detection.[5][11]

• Competing Bases: In some cases, adding a small amount of a competing base, like triethylamine (TEA), can improve peak shape by binding to the active silanol sites.[7] However, TEA can cause ion suppression in the MS source and may shorten column lifetime.[7][11]

Q4: I'm seeing my analyte peak in my blank injections. What is causing this carryover?

A4: Carryover, where the analyte from a previous injection appears in subsequent runs, is a common issue with "sticky" basic compounds.[12][13] It can be caused by the analyte adsorbing to various parts of the HPLC system, including the injector needle, valve, and tubing.[13] Inadequate cleaning of the system between runs is a primary cause.[13]

Q5: Will operating at a high pH suppress the ionization of my basic analyte in the ESI source?

A5: Contrary to what might be expected, analyzing basic compounds at a high pH does not necessarily suppress their ionization in a positive electrospray ionization (ESI+) source.[9][14] Positive ions can still be formed abundantly, and in some cases, the sensitivity is comparable to or even better than analysis at low pH.[5][9]

Part 2: In-Depth Troubleshooting Guides

This section provides systematic approaches to resolving common issues.

Guide 1: Improving Poor Peak Shape (Tailing)

Peak tailing is one of the most frequent problems encountered with basic amines.[15] The primary cause is the interaction of protonated basic analytes with ionized silanol groups on the silica surface of the column.[1][2]

Caption: Interaction between a protonated basic analyte and an ionized silanol group.

• Mobile Phase pH Adjustment:

  • Low pH Approach (pH 2.5-3.5): Lowering the pH of the mobile phase protonates the residual silanol groups (Si-OH), preventing them from becoming negatively charged (SiO-).[1][7] This minimizes the ion-exchange interaction with the positively charged basic analyte.

    • Protocol: Add 0.1% formic acid or acetic acid to the mobile phase.[8] Formic acid is generally preferred for better MS sensitivity.[16]

  • High pH Approach (pH 9-11): Increasing the mobile phase pH to be at least two units above the pKa of the basic analyte will neutralize it (R-NH2).[9] This eliminates the ionic interaction with the stationary phase. This approach requires a pH-stable column, such as a hybrid silica or specially bonded phase.[5][17]

    • Protocol: Use a volatile buffer like 5-10 mM ammonium bicarbonate or ammonium hydroxide to adjust the pH.[5][18]

• Use of Mobile Phase Additives:

  • Competing Bases: Additives like triethylamine (TEA) can be added to the mobile phase at low concentrations (e.g., 5 mM).[7] The TEA will preferentially interact with the active silanol sites, effectively shielding them from the analyte.

  • Caution: TEA is a non-volatile buffer and can suppress the ionization of your analyte in the MS source.[11] It can also accelerate the degradation of the silica-based column.[7]

• Column Selection:

  • High Purity, End-capped Columns: Modern columns are often made with high-purity silica that has a lower metal content and are extensively end-capped to cover most of the residual silanol groups.[1][19] These columns generally provide much better peak shape for basic compounds.[19]

  • Hybrid Silica Columns: These columns have a stationary phase that is a hybrid of silica and organic polymer, which makes them more stable at high pH and can reduce silanol interactions.[17]

  • Polar-Embedded or Polar-Endcapped Columns: These columns have a polar group embedded in or near the base of the C18 chain, which can also help to shield the silanol groups.[17]

Strategy	Mechanism	Pros	Cons
Low pH Mobile Phase	Suppresses silanol ionization	Simple, effective for many compounds	May reduce retention for some polar bases[5][6]
High pH Mobile Phase	Neutralizes the basic analyte	Excellent peak shape, increased retention[9]	Requires a pH-stable column, potential for on-column degradation
Competing Base (TEA)	Shields active silanol sites	Can be effective when other methods fail	MS ion suppression, shortens column life[7][11]
Modern Column Technology	Reduced silanol activity	Excellent performance, longer lifetime	Higher initial cost

Guide 2: Addressing Analyte Carryover

Carryover of basic amines can lead to inaccurate quantification, especially at low concentration levels.[12]

Caption: A systematic approach to troubleshooting carryover issues.

• Optimize the Needle Wash Solution:

  • The composition of the needle wash is critical. It should be a strong solvent for your analyte. Often, a mixture of solvents is more effective than a single solvent.[20]

  • Protocol: Start with a wash solution that is stronger than your mobile phase. For basic amines, an acidic wash can be effective. Try a mixture like 1:1:1:1 of water:methanol:isopropanol:acetonitrile with 0.1% formic acid.[20][21] If carryover persists, a basic wash solution containing ammonium hydroxide may be effective.[21]

• Increase Wash Volume and Contact Time:

  • Ensure that the wash volume is sufficient to completely flush the needle and sample loop. Increase the duration of the needle wash step in your autosampler method.[20]

• System Modifications and Maintenance:

  • Regularly inspect and replace components of the flow path that can trap analytes, such as the needle seat and sample loop.[13] Some modern HPLC systems offer components made from materials with lower adsorption properties.[12]

• Sample Preparation and Injection Order:

  • If possible, avoid injecting highly concentrated samples immediately before low concentration samples.[12] Injecting a blank after a high concentration standard can help to quantify the extent of the carryover.[21]

  • Proper sample preparation, such as solid-phase extraction, can remove matrix components that may contribute to carryover.[12]

Part 3: Advanced Topics

Ion-Pairing Chromatography

For very polar basic compounds that have little or no retention in reversed-phase chromatography, ion-pairing chromatography can be an effective solution.[22]

• Principle: An ion-pairing reagent with a hydrophobic tail and an anionic head group (e.g., alkyl sulfonates) is added to the mobile phase.[22][23] This reagent forms a neutral ion-pair with the protonated basic analyte, which can then be retained by the non-polar stationary phase.

• MS Compatibility: Many traditional ion-pairing reagents are non-volatile and will contaminate the MS source.[23] However, volatile ion-pairing reagents like perfluorinated carboxylic acids (e.g., heptafluorobutyric acid - HFBA) can be used with LC-MS, although they may still cause some ion suppression.[16][22] It is generally advisable to avoid ion-pairing reagents with LC-MS if possible.[16]

Derivatization

In some cases, derivatization of the amine can improve its chromatographic properties and detection sensitivity.[24][25]

• Pre-column Derivatization: The amine is reacted with a reagent to form a less polar, more easily retained derivative.[24] This is often done to add a chromophore for UV detection but can also be beneficial for LC-MS.

• On-line Derivatization for Carryover: In severe cases of carryover, a derivatizing agent can be introduced into the wash solution to react with and neutralize the residual analyte on the injector needle.[26]

References

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes.
• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?.
• Bell, D. S. (2024, August 16). Modern HPLC Strategies That Improve Retention and Peak Shape for Basic Analytes. ASKkPrime LLC.
• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines.
• Restek. (n.d.). HPLC Column Selection Guide.
• Agilent Technologies. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns.
• Aurora Pro Scientific. (n.d.). HPLC Columns and Consumables Selection Chart.
• BenchChem. (2026). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines.

• ResearchGate. (n.d.). The Secrets of Good Peak Shape in HPLC. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBqsjk2K2HT5ChWkOusfUIxE3QXdPIZa25VQVW5hzxh7bIOQC9AwtEHcIrr_eSVEqDzCat2fgjJe_AqRzcmqZmP1WVuaXxkLe2PSXTYKihJvsJm8luJjKPOAQOdNuZRVQ0ON5V2KnnTAY3f6acSEiHEkjRUV6L4aHPlMR7Hc6W2jTr5EbJRrqRQzZxrfELsm2lqTCDBVgT9UBbvezaBOS8NVlV7YJAk3yZE4KOrj-8BvChqxDzuMmWVXhCk-Itw-xXjFMX2AcvAMZEtPc2ymvvgXmRrOcybJa2E1rb-UkLhjLbTDLoWa5DsFoTnF7yGFNeUC_gNnT8QmCRQBRwwNSlw5VzJSwuZUgI0OkM8SFrHoPW7F8DiZ2pc6yUT7rWeJkmBBg=]([Link]

Sources

• 1. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 2. researchgate.net [researchgate.net]
• 3. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 4. agilent.com [agilent.com]
• 5. waters.com [waters.com]
• 6. waters.com [waters.com]
• 7. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. phenomenexcn.blob.core.chinacloudapi.cn [phenomenexcn.blob.core.chinacloudapi.cn]
• 10. agilent.com [agilent.com]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. How HPLC-MS Prevents Carryover In Sticky Analyte Methods? [eureka.patsnap.com]
• 13. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. researchgate.net [researchgate.net]
• 17. welch-us.com [welch-us.com]
• 18. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. agilent.com [agilent.com]
• 20. Reddit - Please wait for verification [reddit.com]
• 21. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. km3.com.tw [km3.com.tw]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. pdf.benchchem.com [pdf.benchchem.com]
• 26. altasciences.com [altasciences.com]

Technical Support Center: Optimization of Amine Plant Operations for Synthesis Scale-Up

Welcome to the Technical Support Center dedicated to the optimization of amine plant operations for synthesis scale-up. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of scaling up amine-based processes. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the specific issues you may encounter during your experiments. Our focus is on providing not just solutions, but also a thorough understanding of the underlying chemical and engineering principles to ensure the scientific integrity and success of your work.

Frequently Asked Questions (FAQs)

Q1: What are the most common operational problems encountered when scaling up an amine plant?

A: During scale-up, amine plants typically face a handful of recurring issues that can impact efficiency, product quality, and operational stability. The most common problems include foaming, the formation of heat stable salts (HSS), amine degradation, and corrosion.[1] Each of these issues can lead to reduced acid gas removal efficiency, loss of valuable amine solvent, and damage to equipment.[1][2] A systematic approach to troubleshooting is crucial for identifying the root cause and implementing effective solutions.[3]

Q2: How do I begin to troubleshoot an underperforming amine system?

A: A systematic approach is key. Start by establishing a baseline of normal operating data.[1] This includes parameters like circulation rate, temperatures, pressures, and lean/rich amine loading. When a problem arises, compare the current operating data to this baseline to identify deviations. Troubleshooting often falls into four main categories: failure to meet product specifications, foaming, amine losses, and corrosion.[1] By methodically investigating potential causes within these categories, you can efficiently pinpoint and address the root of the problem.

Q3: What are Heat Stable Salts (HSS) and why are they a concern?

A: Heat Stable Salts (HSS) are salts formed from the irreversible reaction of amines with strong acids that may be present in the feed gas or formed through the oxidative degradation of the amine.[4][5] These acids, such as formate, acetate, and thiosulfate, are stronger than the acid gases (H₂S and CO₂) that the amine is intended to remove.[4] They are termed "heat stable" because, unlike the amine-acid gas bonds, they do not break apart under the high temperatures of the regenerator.[5][6] The accumulation of HSS is problematic as it ties up the amine, reducing its capacity to remove acid gases, increases the corrosivity of the solution, and promotes foaming.[4][5][7]

Q4: Can the choice of amine solvent impact the scale-up process?

A: Absolutely. The choice of amine solvent is a critical factor that influences the entire process.[8] Different amines (e.g., MEA, DEA, MDEA) have varying reactivities, selectivities for H₂S over CO₂, and resistance to degradation.[9] For example, MDEA is a selective amine often used when some CO₂ slippage is acceptable, which can lead to smaller equipment and lower energy consumption for regeneration.[9] The properties of your chosen amine will dictate optimal operating parameters and potential challenges during scale-up.[8]

Troubleshooting Guides

Foaming in the Absorber

Foaming is a frequent and disruptive issue in amine plants, leading to reduced efficiency and amine loss.[10][11]

Q: My amine absorber is experiencing significant foaming. What are the likely causes and how can I resolve this?

A: Foaming in an amine absorber is rarely caused by the pure amine solution itself; it is almost always a result of contamination.[12] The primary culprits that reduce the surface tension of the amine solution, leading to stable foam, are:

• Liquid Hydrocarbons: Condensation of hydrocarbons from the feed gas is a principal cause of foaming.[13] These hydrocarbons are soluble in the amine solution and drastically lower its surface tension.[13]

• Suspended Solids: Fine solid particles, such as iron sulfide from corrosion, can stabilize foam.[10]

• Amine Degradation Products: Certain byproducts of amine degradation can act as surfactants and promote foaming.[10][11]

• External Contaminants: Surfactants from sources like corrosion inhibitors or upstream process chemicals can enter the system and induce foaming.[5]

• Overdosing Antifoam Agents: Ironically, adding too much antifoam can sometimes stabilize foam rather than break it down.[11][12]

Troubleshooting Workflow for Foaming

Caption: A decision-making workflow for troubleshooting foaming in an amine absorber.

Mitigation Strategies:

• Inlet Separation: Ensure efficient removal of liquid hydrocarbons and solid particles from the feed gas before it enters the absorber.[14]

• Temperature Control: Maintain the lean amine temperature entering the contactor 5-10°C above the hydrocarbon dew point of the inlet gas to prevent condensation.[10]

• Filtration: Utilize filter coalescers and activated carbon filters to remove contaminants from the amine solution.[10]

• Antifoam Injection: Use a targeted and controlled injection of an effective antifoam agent as a corrective, not a continuous, measure.[11]

Heat Stable Salt (HSS) Formation and Accumulation

HSS accumulation is a persistent issue that degrades amine performance and threatens equipment integrity.[7]

Q: I've detected a high concentration of Heat Stable Salts in my amine solution. What are the sources and what can I do to manage them?

A: The presence of HSS indicates that strong acids have entered your system and reacted irreversibly with the amine.[5] The primary sources of these acids include:

• Oxygen Ingress: Oxygen entering the system, either through air leaks or dissolved in the feed, can lead to oxidative degradation of the amine, forming acidic byproducts.[6][7][15]

• Upstream Contaminants: Acidic compounds can be carried over from upstream processes.[4][7] For example, in refinery settings, gases from units like the Fluid Catalytic Cracking Unit (FCCU) can contain formic and acetic acids.[7]

• Thermal Degradation: High temperatures, especially in the reboiler, can cause thermal degradation of the amine, which can also contribute to HSS formation.[16][17]

Impact of HSS Accumulation

Problem	Consequence
Reduced Capacity	Amine tied up as HSS is unavailable for acid gas absorption.[5][7]
Increased Corrosion	HSS can penetrate and dissolve the protective iron sulfide layer on carbon steel surfaces, accelerating corrosion, especially in hot areas like the reboiler and regenerator.[4][5][18]
Foaming Tendency	Increased concentration of corrosion products and the surfactant-like nature of some HSS anions can lead to foaming.[4][5][7]
Increased Viscosity	Higher HSS levels can increase the viscosity of the amine solution, impacting heat and mass transfer.[5]

Management and Mitigation:

• Prevent Oxygen Ingress: Implement measures to prevent air from entering the system, such as nitrogen blanketing on storage tanks.[19]

• Amine Purification: Utilize methods like ion exchange or vacuum distillation (reclaiming) to remove HSS from the amine solution.

• Continuous Injection Chemistry: Some proprietary chemical solutions can be continuously injected into the process to prevent the formation of HSS.[4]

Experimental Protocol: Quantification of HSS by Ion Chromatography (IC)

• Objective: To determine the concentration of various HSS anions in the amine solution.

• Apparatus: Ion Chromatograph (IC) with a conductivity detector.[15]

• Procedure:

  • Obtain a representative sample of the lean amine solution.

  • Dilute the amine sample with deionized water to a concentration within the calibrated range of the IC.

  • Inject the diluted sample into the Ion Chromatograph.

  • The IC will separate the different anions (e.g., formate, acetate, chloride, sulfate).

  • Quantify the concentration of each anion based on the detector's response against a known calibration curve.[5]

Amine Degradation

Amine degradation leads to solvent loss, HSS formation, and operational problems.[2]

Q: My amine consumption is high, and I suspect degradation. What are the primary mechanisms of amine degradation, and how can they be prevented?

A: Amine degradation is typically categorized into two main types: thermal degradation and oxidative degradation.[16]

• Thermal Degradation: This occurs at the high temperatures found in the regenerator and reboiler.[16][17] The amine can react with CO₂ to form degradation products.[17] The rate of thermal degradation is influenced by temperature, CO₂ loading, and amine concentration.[17]

• Oxidative Degradation: This is often the more severe type of degradation and occurs when oxygen is present in the system.[16] Oxygen reacts with the amine, leading to the formation of a variety of degradation products, including heat stable salts.[15]

Chemical Pathways of Amine Degradation

Caption: The primary pathways of thermal and oxidative amine degradation.

Preventive Measures:

• Control Reboiler Temperature: Operate the reboiler at the lowest temperature necessary for adequate amine regeneration to minimize thermal degradation.[5]

• Minimize Oxygen Entry: As mentioned previously, preventing oxygen ingress is critical to stopping oxidative degradation.[5]

• Proper Amine Selection: Choose an amine that is stable under your specific process conditions. Secondary and tertiary amines are generally more resistant to degradation than primary amines.[9][16]

Corrosion Control

Corrosion can lead to equipment failure, leaks, and the formation of particulates that cause foaming.[1]

Q: I am observing corrosion in my amine plant, particularly in the hot sections. What is causing this, and what are the best practices for mitigation?

A: Corrosion in amine units is typically not caused by the amine itself, but by the dissolved acid gases, HSS, and amine degradation products.[20][21] Hot, rich amine solutions and areas with high velocity and turbulence are particularly susceptible.[20]

Key Corrosion Mechanisms:

• Acid Gas Loading: High concentrations of H₂S and CO₂ in the rich amine solution are corrosive to carbon steel.[21]

• Heat Stable Salts: As discussed, HSS can break down protective films on metal surfaces, leading to accelerated corrosion.[4][20]

• High Temperatures: Corrosion rates generally increase with temperature, making the regenerator, reboiler, and lean/rich heat exchanger vulnerable.[20]

• Velocity and Erosion: High fluid velocities can erode the protective iron sulfide layer, exposing fresh metal to the corrosive environment.[20]

Corrosion Mitigation Strategies

Strategy	Description
Process Control	Maintain amine concentration and acid gas loading within recommended limits. Control temperatures, especially in the reboiler.[22]
Material Selection	Use corrosion-resistant alloys (e.g., stainless steels) in high-risk areas. Consider advanced coatings for protection.[20][21][22]
Filtration	Effective filtration removes corrosive solid particles like iron sulfide from the circulating amine.[22]
Inhibitors	The use of corrosion inhibitors can be effective, but they must be carefully selected and dosed to avoid causing other issues like foaming.[20]
Post-Weld Heat Treatment	For carbon steel equipment, post-weld heat treatment can relieve residual stresses, reducing susceptibility to stress corrosion cracking.[22]

References

• Heat Stable Salts Cleaning and Prevention. ITW Technologies.
• Technical Support Center: Overcoming Challenges in the Scale-up of Chiral Amine Synthesis. Benchchem.
• Overcoming Heat Stable Salts: Enhance Your Amine Tre
• Avoiding Amine Foaming Issues Utilizing a Gas Chrom
• A comprehensive review on control and mitigating the foam formation in amine-based solvents.
• Foam prevention in amine gas treating (gas sweetening). KRÜSS Scientific.
• How to Solve Foaming in Amine Regenerators.
• Amine Plant Troubleshooting and Optimiz
• Foaming in Amine Tre
• Amine plant troubleshooting and optimiz
• CONTROLLING CORROSION IN AMINE TRE
• Heat Stable Salt Accumulation and Solvent Degradation in a Pilot-Scale CO2 Capture Process Using Coal Combustion Flue Gas.
• Amine Unit Optimiz
• Electrochemical Investigation on the Effect of Heat-stable Salts on Corrosion in CO 2 Capture Plants Using Aqueous Solution of MEA.
• Corrosion Protection in Amine Treating Units.
• "Basics" of Acidic He
• Corrosion Prevention in Acid Gas Tre
• Startup troubleshooting of amine units in LNG export facilities. Hydrocarbon Processing.
• Troubleshooting amine plants.
• Corrosion control on amine plants allows compact unit design with high acid gas loadings. Unknown Source.
• A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis. Benchchem.
• Measuring Amine Strength in Absorption and Regeneration Solutions Using Handheld Raman. AZoM.
• A Guide to Amine Stress Corrosion Cracking in Oil & Gas Processing.
• Degradation studies of amines and alkanolamines during sour gas tre
• Optimize capacity and efficiency for an amine unit. AmmoniaKnowHow.
• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process. MDPI.
• Overcoming Challenges in Scale-Up Production. World Pharma Today.
• Optimizing Amine Treating for Maximum Efficiency. Reset Energy.
• Amines Used in CO2 Capture - Health and Environmental Impacts. Bellona.org.
• Identification and Quantification of Organic Contaminants and Evaluation of Their Effects on Amine Foaming in the Natural Gas Sweetening Industry. ACS Omega.
• Analysis of Amine Solutions by Gas Chromatography. Bryan Research & Engineering, LLC.
• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. PMC.
• Failure Modes and Prevention Strategies for Amine-Induced Corrosion in Absorbers of Post-Combustion Carbon Capture Units.
• Advancing Amine Degradation Analysis.
• Optimization of Amine Sweetening Units. Bryan Research & Engineering, LLC.
• Prodrugs for Amines. PMC - NIH.
• SCALE-UP & MANUFACTURING - Smart Formulation, Processing & Engineering Solutions to Solve Drug Product Scale-Up & Manufacturing Challenges With Minimum to No Regulatory Impact. Drug Development and Delivery.
• Drug Substances: Scale-Up Challenges. Contract Pharma.

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Reference Data & Comparative Studies

Catalytic Efficiency of Tripodal Amine Ligands: Tris(pyridin-4-ylmethyl)amine vs. ATRP Benchmarks

When evaluating the catalytic efficiency of tripodal amine ligands, researchers must draw a strict mechanistic distinction between Tris(pyridin-4-ylmethyl)amine (T4PA) and its widely utilized positional isomer, Tris(2-pyridylmethyl)amine (TPMA) . While TPMA and aliphatic analogues like Me6TREN and PMDETA serve as the gold standard for homogeneous Atom Transfer Radical Polymerization (ATRP), the para-substituted nitrogen atoms in T4PA completely alter its coordination chemistry.

This guide objectively compares the catalytic performance of these ligands, explaining how topological isomerism dictates their application in either heterogeneous Metal-Organic Framework (MOF) catalysis or homogeneous controlled radical polymerization.

Mechanistic Causality: Ligand Topology and Catalytic Phase

The catalytic efficiency of a ligand is inherently tied to its coordination geometry. The position of the nitrogen atom on the pyridine ring dictates whether the ligand will form a discrete molecular catalyst or a continuous 3D network.

• Divergent Coordination (T4PA): In 1[1], the nitrogen atoms are located at the para (4-) position. They point outward, making convergent mononuclear chelation sterically impossible. Instead, T4PA acts as a divergent bridging ligand, driving the assembly of highly porous, adaptive Metal-Organic Frameworks (MOFs). Its catalytic efficiency is derived from its flexibility, which maximizes the exposure of active sites for heterogeneous catalysis and heavy metal capture[2].

• Convergent Chelation (TPMA, Me6TREN): In TPMA, the ortho (2-) nitrogen atoms allow the ligand to wrap around a single metal center (e.g., Cu). This tetradentate coordination strongly stabilizes the Cu(II) deactivator state, lowering the redox potential and driving the ATRP equilibrium forward with exceptional efficiency[3].

Figure 1: Topological causality dictating catalytic applications of tripodal pyridine ligands.

Quantitative Data: Comparative Catalytic Efficiency

The table below summarizes the structural properties and catalytic efficiencies of T4PA against standard ATRP ligands.

Ligand	Structural Topology	Coordination Mode	Catalytic Phase	Benchmark Application	Relative Catalytic Efficiency
Tris(pyridin-4-ylmethyl)amine (T4PA)	Para-substituted tripodal	Divergent (Bridging)	Heterogeneous	MOF Catalysis / Adsorption	High: Enables ~99% active site utilization in adaptive MOFs (e.g., 705 mg/g capacity for Hg reduction/capture)[2].
Tris(2-pyridylmethyl)amine (TPMA)	Ortho-substituted tripodal	Convergent (Tetradentate)	Homogeneous	Cu-mediated ATRP	Very High: KATRP​ is ~3 orders of magnitude higher than standard bipyridine ligands[3].
Me6TREN	Aliphatic tripodal	Convergent (Tetradentate)	Homogeneous	Cu-mediated ATRP	Extremely High: Highly reducing complex; allows parts-per-million (ppm) catalyst loadings[4].
PMDETA	Aliphatic linear	Convergent (Tridentate)	Homogeneous	Cu-mediated ATRP	Moderate: Slower polymerization rates compared to tetradentate ligands due to lower Cu(II) stabilization[4].

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems , incorporating built-in checks to verify success at intermediate stages.

Protocol A: Heterogeneous MOF Synthesis & Catalysis (T4PA)

Objective: Synthesize an adaptive MOF (e.g., FJI-H30) for catalytic reduction and heavy metal adsorption.

• Precursor Dissolution: Dissolve T4PA and Co(SCN)2​ in a polar aprotic solvent (e.g., DMF).

  • Causality: DMF ensures complete solvation of the highly flexible T4PA ligand, preventing premature, uncontrolled precipitation.

  • Validation Check: The solution must be completely optically clear. Any turbidity indicates incomplete dissolution, requiring gentle heating.

• Solvothermal Assembly: Heat the mixture in a sealed vessel at 120 °C for 24 hours.

  • Causality: Elevated temperature and autogenous pressure provide the activation energy required for the reversible formation of coordination bonds, yielding a thermodynamically stable crystalline network[2].

  • Validation Check: The formation of distinct crystalline solids (e.g., pink cubic crystals) confirms successful network assembly.

• Catalytic Application: Disperse the activated MOF in the target aqueous solution.

  • Causality: The flexible T4PA backbone allows the framework to adaptively deform, exposing the SCN− groups to bind and reduce target substrates.

  • Validation Check: UV-Vis spectroscopy of the supernatant at regular intervals must show a first-order exponential decay of the substrate absorbance peak.

Protocol B: Homogeneous Cu-Mediated ATRP (TPMA or Me6TREN)

Objective: Perform a controlled radical polymerization of acrylates using ppm-level catalyst.

• Catalyst Complexation: Mix Cu(II)Br2​ and TPMA (or Me6TREN) in the monomer/solvent mixture.

  • Causality: The ortho-nitrogen topology forces a convergent tetradentate chelation around the Cu center. This geometry strongly stabilizes the Cu(II) oxidation state, which is critical for the rapid deactivation of propagating radicals and maintaining low dispersity ( Ð<1.2 )[5].

  • Validation Check: A distinct color shift to light green/blue confirms the formation of the Cu(II)−L complex.

• Deoxygenation: Purge the system with inert gas (Argon/Nitrogen) for 30 minutes.

  • Causality: Oxygen acts as a radical scavenger and will prematurely terminate the polymerization.

  • Validation Check: A dissolved oxygen meter should read a stable baseline near 0 ppm.

• Initiation & Polymerization: Add a reducing agent (e.g., ascorbic acid for ARGET ATRP) and the alkyl halide initiator.

  • Causality: The reducing agent continuously regenerates the active Cu(I) species from the Cu(II) deactivator, compensating for unavoidable radical-radical termination events and allowing the use of ppm catalyst concentrations[3].

  • Validation Check: Gel Permeation Chromatography (GPC) aliquots taken over time must show a linear increase in molecular weight ( Mn​ ) vs. monomer conversion, validating a living/controlled polymerization system.

Figure 2: Experimental workflows for T4PA-based heterogeneous vs TPMA-based homogeneous catalysis.

Conclusion

The selection between these ligands must be driven by the desired catalytic phase. For researchers developing homogeneous controlled radical polymerizations, TPMA and Me6TREN offer unmatched catalytic efficiency due to their convergent tetradentate chelation. Conversely, for applications requiring robust, high-surface-area heterogeneous catalysts, Tris(pyridin-4-ylmethyl)amine (T4PA) is the superior choice, leveraging its divergent topology to build highly efficient, adaptive Metal-Organic Frameworks.

References

• EvitaChem.Buy Tris(pyridin-4-ylmethyl)amine (EVT-12647530).
• Inorganic Chemistry (ACS Publications).Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II) Capture through Adaptive Deformation.
• ACS Macro Letters.Substituted Tris(2-pyridylmethyl)amine Ligands for Highly Active ATRP Catalysts.
• Journal of the American Chemical Society.Understanding Atom Transfer Radical Polymerization: Effect of Ligand and Initiator Structures on the Equilibrium Constants.
• Carnegie Mellon University (Matyjaszewski Polymer Group).Optimization of Atom Transfer Radical Polymerization Using Cu(I)/ Tris(2-(dimethylamino)ethyl)amine as a Catalyst.

Sources

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• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide: Magnetic Susceptibility of Tris(pyridin-4-ylmethyl)amine vs. Isomeric Alternatives

Target Audience: Materials Scientists, Coordination Chemists, and SQUID Magnetometry Technicians.

Executive Summary

Tripodal amine ligands are foundational in coordination chemistry, offering precise control over metal geometry and electronic structure. However, the exact structural isomer of the ligand dictates the macroscopic magnetic properties of the resulting compound. This guide objectively compares the magnetic susceptibility profiles and structural dynamics of compounds derived from the highly flexible Tris(pyridin-4-ylmethyl)amine (4-TPMA) against its widely utilized structural alternative, Tris(2-pyridylmethyl)amine (2-TPMA / tmpa) .

While 4-TPMA features exo-dentate nitrogen donors that drive the assembly of extended Metal-Organic Frameworks (MOFs) with weak magnetic coupling, 2-TPMA acts as a strong endo-dentate chelator. This chelation forces discrete mononuclear or dinuclear geometries, enabling advanced magnetic phenomena such as Spin Crossover (SCO) and strong superexchange.

Structural Causality: How Isomerism Dictates Magnetic Exchange

Understanding the magnetic susceptibility of these compounds requires analyzing the causality between their molecular geometry and their crystal packing.

The Primary Subject: Tris(pyridin-4-ylmethyl)amine (4-TPMA)

Because the coordinating nitrogen in 4-TPMA is located at the para position of the pyridine ring, steric constraints completely prevent the three pyridine arms from chelating a single metal center. Instead, 4-TPMA acts as a highly flexible, multi-nodal bridge. When reacted with transition metals (e.g., Co(SCN)₂), it forms adaptive, extended Metal-Organic Frameworks like FJI-H30 .

• Magnetic Consequence: The metal centers are separated by long organic spacers. Magnetic susceptibility ( χM​ ) measurements typically reveal simple Curie-Weiss paramagnetism. The superexchange pathway is too long to facilitate strong orbital overlap, resulting in Weiss constants ( θ ) close to zero (e.g., θ≈−0.93 K for related 4-TPMA Cu-networks), indicating negligible intermetallic communication .

The Alternative: Tris(2-pyridylmethyl)amine (2-TPMA)

In 2-TPMA, the ortho positioning allows the ligand to wrap around a single metal ion, occupying four coordination sites (N4) in a tetradentate fashion.

• Magnetic Consequence: This tight coordination creates a strong ligand field. In Fe(II) complexes, this field strength is perfectly poised at the boundary between high-spin (HS) and low-spin (LS) states, allowing external stimuli to trigger Spin Crossover (SCO) . In dinuclear oxo-bridged Cr(III) complexes, 2-TPMA forces the metals into close proximity, enabling strong antiferromagnetic coupling ( J ) directly correlated to the oxo-bridge basicity .

Structural causality: Ligand isomerism dictating magnetic exchange pathways.

Comparative Magnetic Performance Data

The following table summarizes the quantitative and qualitative differences in magnetic performance between the two isomeric platforms.

Feature	Tris(pyridin-4-ylmethyl)amine (4-TPMA)	Tris(2-pyridylmethyl)amine (2-TPMA)
Typical Architecture	Extended Metal-Organic Frameworks (MOFs)	Discrete Mononuclear / Dinuclear Complexes
Coordination Mode	Exo-dentate (Multi-nodal bridging)	Endo-dentate (Tetradentate chelation, N4)
Dominant Magnetic Behavior	Curie-Weiss Paramagnetism (Weak Coupling)	Spin Crossover (SCO) / Strong Superexchange
Typical χM​T Profile	Relatively constant down to low temperatures	Abrupt transitions (SCO) or steady decline (AF coupling)
Primary Applications	Environmental capture (e.g., Hg²⁺), Gas storage	Molecular switches, Sensors, Magnetic materials

Experimental Workflows: SQUID Magnetometry

To accurately capture these magnetic phenomena, Superconducting Quantum Interference Device (SQUID) magnetometry is the gold standard. The following self-validating protocol ensures high-fidelity data extraction, particularly crucial for distinguishing the weak coupling in 4-TPMA MOFs from the intrinsic diamagnetism of the massive organic framework.

Step-by-Step SQUID Protocol

Step 1: Sample Preparation & Immobilization

• Action: Weigh 10–15 mg of the polycrystalline 4-TPMA MOF or 2-TPMA complex. Load the powder tightly into a gelatin capsule or polycarbonate straw, packing it with non-magnetic quartz wool.

• Causality: Immobilization is critical. Loose microcrystals will physically align their easy axes with the external magnetic field (torqueing), introducing severe artificial enhancements into the magnetization curve.

Step 2: Instrument Calibration

• Action: Utilize a SQUID magnetometer (e.g., Quantum Design MPMS-XL). Ensure the sample is perfectly centered within the superconducting second-order gradiometer coils by running a low-field centering scan.

Step 3: DC Susceptibility Measurement (ZFC/FC)

• Action: Apply a static DC field (typically 0.1 T to 1.0 T). Measure the magnetic moment from 1.8 K to 300 K at a sweep rate of 0.1–1.0 K min⁻¹.

• Causality: Slow temperature sweep rates ensure thermal equilibrium across the sample. This is vital for accurately determining the transition temperature ( T1/2​ ) in 2-TPMA SCO complexes without inducing thermal hysteresis artifacts .

Step 4: Photomagnetic (LIESST) Excitation (Specific to 2-TPMA)

• Action: Cool the sample to 5 K in the dark. Irradiate with a 650 nm LED (1.5 mW cm⁻²) via an optical fiber coupled to the SQUID cavity. Measure χM​T during heating to observe the relaxation from the metastable HS state back to the LS state.

Step 5: Diamagnetic Correction (Pascal's Constants)

• Action: Subtract the diamagnetic contributions of the sample holder and the ligand framework ( χdia​ ) from the raw molar susceptibility ( χM​ ).

• Causality: In extended 4-TPMA MOFs, the massive organic ligand generates a large negative diamagnetic background. Failing to correct this using Pascal's constants will artificially suppress the calculated effective magnetic moment ( μeff​ ) at room temperature, obscuring the true spin state of the metal nodes .

Step-by-step SQUID magnetometry workflow for characterizing magnetic susceptibility.

References

• Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II) Capture through Adaptive Deformation. Inorganic Chemistry (ACS).[Link] [1]

• Dual Modulation of Spin-Crossover Behavior in[Fe(tpma)(xbim)]2+ Complexes by Chemical and Mechanical Pressures. Inorganic Chemistry (ACS).[Link] [2]

• Functional MOF-Based Materials for Environmental and Biomedical Applications: A Critical Review. PMC (NIH).[Link][1]

• A Diazo Linker Ligand Promotes Flexibility and Induced Fit Binding in a Microporous Copper Coordination Network. ResearchGate.[Link][2]

• Magnetic Susceptibility Trends in Oxo-Bridged, Dinuclear Chromium(III) Complexes. Crystal Structure of2·2H2O. Inorganic Chemistry (ACS).[Link][3]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Comparative study of coordination geometries with 4-pyridyl vs 2-pyridyl isomers

Comparative Guide: Coordination Geometries of 4-Pyridyl vs. 2-Pyridyl Isomers in Metal-Organic Architectures

As a Senior Application Scientist specializing in supramolecular chemistry and materials design, I frequently guide research teams through the nuanced selection of organic ligands. The positional isomerism of pyridyl ligands—specifically the location of the nitrogen donor atom on the aromatic ring—fundamentally dictates the resulting coordination geometry, thermodynamic stability, and macroscopic properties of the synthesized material.

This guide objectively compares the structural behaviors of 4-pyridyl and 2-pyridyl isomers, providing the mechanistic causality behind their divergent coordination modes and detailing self-validating experimental protocols for their application.

Mechanistic Causality: Vectorial Projection and Steric Hindrance

The core difference between 4-pyridyl and 2-pyridyl isomers lies in the vectorial projection of the nitrogen lone pair relative to the rest of the ligand backbone. This geometric variance drives entirely different self-assembly pathways:

• 4-Pyridyl (Para-substituted): The nitrogen atom is positioned opposite the substituent attachment point, projecting its coordination vector at a 180° angle. This divergent geometry minimizes steric hindrance around the metal center. Consequently, 4-pyridyl isomers act as highly efficient linear bridging linkers, driving the continuous propagation of 1D chains, 2D grids, and 3D Metal-Organic Frameworks (MOFs)[1].

• 2-Pyridyl (Ortho-substituted): The nitrogen atom is adjacent to the substituent, creating a convergent coordination vector. If bridging is attempted, the proximity of the ligand backbone induces severe steric clashing. To resolve this, 2-pyridyl isomers thermodynamically favor chelation (acting synergistically with another donor atom to form stable 5- or 6-membered metallacycles) or act as terminal capping ligands in discrete complexes[2]. For example, in phenyl 2-pyridyl ketoxime complexes, the 2-pyridyl nitrogen acts as a potent N,N-chelating agent, locking the metal into stable octahedral or square planar geometries[3].

• Mixed/Hierarchical Isomers: Molecules like trans-1-(2-pyridyl)-2-(4-pyridyl)ethylene (bpe) act as bifunctional building blocks. The unhindered 4-pyridyl group drives primary metal coordination to build the framework, while the sterically hindered 2-pyridyl group often modulates the structure by participating in secondary interactions (e.g., hydrogen bonding) or forcing distorted coordination spheres[4].

Structural and Thermodynamic Comparison

To objectively select the appropriate isomer for your target application, consult the comparative data below.

Feature	4-Pyridyl Isomers	2-Pyridyl Isomers	Mixed Isomers (e.g., 2-py-4-py)
Nitrogen Vector Projection	~180° (Divergent)	~60°–120° (Convergent / Bite Angle)	Asymmetric
Primary Coordination Mode	Bridging (Linear/Angular)	Chelating / Terminal Capping	Hierarchical (Bridging + Capping/H-bonding)
Typical Architecture	Extended Networks (MOFs, CPs)	Discrete Mononuclear/Oligonuclear Complexes	Modulated 2D/3D Frameworks
Steric Hindrance	Low (Enables high metal coordination numbers)	High (Restricts adjacent coordination sites)	Anisotropic (Drives directional growth)
Thermodynamic Driver	Network propagation (Enthalpic lattice energy)	Chelate effect (Entropic stability)	Balance of coordination and secondary interactions
Key Applications	Gas storage, heterogeneous catalysis	Photophysics, homogeneous catalysis	Stimuli-responsive materials, structural modulation

Validated Experimental Protocols

A robust experimental design must be self-validating. The following protocols detail the synthesis of representative architectures for both isomers, including mandatory quality control steps to verify the causality of the ligand choice.

Protocol A: Synthesis of a 1D Coordination Polymer (4-Pyridyl)

Objective: Construct a linear 1D extended chain using the divergent ligand 4′-(4-pyridin-4-yl)-2,2′:6′,2″-terpyridine[1]. Causality: The para-nitrogen minimizes steric bulk, allowing octahedral Zn(II) centers to link infinitely rather than closing into a discrete ring.

• Preparation: Dissolve 0.1 mmol of Zn(NO3)2·6H2O in 5 mL of spectroscopic-grade methanol. Separately, dissolve 0.1 mmol of the 4-pyridyl ligand in 5 mL of chloroform.

• Layering (Crystal Growth): In a narrow crystallization tube, carefully layer the methanol solution over the chloroform solution. To prevent premature precipitation, insert a 1 mL buffer layer of a 1:1 methanol/chloroform mixture between the two phases to control the diffusion rate.

• Incubation: Seal the tube and leave it strictly undisturbed at ambient temperature (20-25 °C) for 7–10 days until crystalline material forms.

• Self-Validation:

  • Microstructural: Harvest the crystals and perform Single-Crystal X-Ray Diffraction (SCXRD). You must observe a linear 1D chain topology with a trans-nitrato coordination geometry around the Zn(II) center.

  • Macrostructural: Perform Powder X-Ray Diffraction (PXRD) on the bulk precipitate. The experimental peaks must align with the simulated SCXRD pattern to confirm phase purity.

Protocol B: Synthesis of a Discrete Chelated Complex (2-Pyridyl)

Objective: Synthesize a discrete, homogeneous Pd(II) catalyst using 2-(2-pyridyl)phosphole[2]. Causality: The ortho-nitrogen, paired with the phosphole donor, creates a thermodynamically favorable P,N-chelate. The resulting entropic gain (chelate effect) and steric bulk prevent polymer propagation, yielding a discrete molecule.

• Preparation: Under an inert argon atmosphere using Schlenk techniques, dissolve 0.1 mmol of [PdCl2(cod)] (cod = 1,5-cyclooctadiene) in 10 mL of anhydrous dichloromethane.

• Ligand Addition: Slowly add a solution of 0.1 mmol of 2-(2-pyridyl)phosphole in 5 mL of dichloromethane dropwise at room temperature.

• Reaction: Stir the mixture for 2 hours. A distinct color shift will occur, indicating the displacement of the labile cod ligand by the stronger P,N-chelate.

• Isolation: Concentrate the solution under vacuum to ~2 mL and precipitate the discrete complex by rapidly adding 15 mL of cold diethyl ether. Filter and dry under vacuum.

• Self-Validation:

  • Spectroscopic: Analyze the product via 31P and 1H NMR spectroscopy. A significant downfield shift in the phosphorus resonance confirms stereoselective chelation.

  • Structural: Grow single crystals via vapor diffusion (dichloromethane/hexane) and use SCXRD to verify the discrete, square-planar geometry of the Pd(II) center[2].

Decision Pathway for Ligand Selection

To streamline your experimental design, utilize the following logical workflow when determining which pyridyl isomer will satisfy your architectural requirements.

Logical workflow for selecting pyridyl isomers based on target coordination architecture.

References

• Isomers of Terpyridine as Ligands in Coordination Polymers and Networks Containing Zinc(II) and Cadmium(II). National Institutes of Health (NIH) / PMC. 1

• Syntheses and Coordination Chemistry of Bis(4-pyridyl)- and Mixed (4-Pyridyl) (2-pyridyl)-phospholes. Heteroatom Chemistry / ResearchGate. 2

• Isomerism in Phenyl 2-Pyridyl Ketoxime Metal Complexes. D-NB.info. 3

• Structural Modulation and Properties of Silver(I) Coordination Frameworks with Benzenedicarboxyl Tectons and trans-1-(2-Pyridyl)-2-(4-pyridyl)ethylene. ACS Publications. 4

Sources

• 1. Isomers of Terpyridine as Ligands in Coordination Polymers and Networks Containing Zinc(II) and Cadmium(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide for Handling Tris(pyridin-4-ylmethyl)amine

As a Senior Application Scientist, I recognize that handling advanced multidentate ligands like Tris(pyridin-4-ylmethyl)amine (TPMA, CAS: 1105034-46-5) requires a rigorous, self-validating safety protocol. TPMA is widely utilized in the synthesis of metal-organic frameworks (MOFs) for heavy metal capture (e.g., Hg²⁺ remediation) and as a highly flexible ligand in transition-metal catalysis . While its structural flexibility and nitrogen-rich pyridine rings make it an exceptional coordination compound, these same chemical properties dictate its hazard profile.

This guide provides the causality behind experimental choices, ensuring that researchers and drug development professionals can integrate these protocols into their daily laboratory operations safely.

Hazard Profile & Mechanistic Causality

To design an effective safety matrix, we must first understand the chemical causality of TPMA's hazards. The compound contains multiple basic amine and pyridine nitrogen centers. When these nitrogen atoms come into contact with moisture on mucosal membranes or skin, they can abstract protons, leading to localized alkaline irritation.

Table 1: Hazard Profile and Chemical Causality

GHS Classification	Hazard Statement	Mechanistic Causality
Acute Toxicity (Oral)	H302: Harmful if swallowed	The basicity of the amine and pyridine groups disrupts gastrointestinal pH balance and cellular membrane integrity upon systemic absorption .
Skin Corrosion/Irritation	H315: Causes skin irritation	Nitrogen centers react with epidermal moisture, causing localized alkaline hydrolysis of skin lipids .
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	High affinity for the aqueous environment of the cornea leads to rapid pH shifts, causing protein denaturation and severe irritation .

Personal Protective Equipment (PPE) Matrix

Every PPE choice must be a self-validating system designed to mitigate the specific chemical pathways of exposure described above .

Table 2: Required PPE and Causality

PPE Category	Specification	Operational Causality
Hand Protection	Nitrile gloves (minimum 0.11 mm thickness)	Nitrile provides an effective chemical barrier against solid amine compounds. Double-gloving is recommended during large-scale transfers to prevent micro-tears from exposing the skin.
Eye Protection	Chemical splash goggles (ANSI Z87.1+)	Standard safety glasses are insufficient. The severe eye irritation hazard (H319) requires a complete seal to prevent airborne dust from reacting with corneal moisture.
Body Protection	Flame-retardant lab coat, closed-toe shoes	Prevents accumulation of chemical dust on personal clothing. The lab coat must be fully buttoned to eliminate exposed skin.
Respiratory	N95/P100 particulate respirator (if outside fume hood)	TPMA is a solid powder. Weighing or transferring the compound can generate inhalable particulates that irritate the respiratory tract.

Operational Plan: Step-by-Step Methodology

The following protocol is designed to eliminate dust generation and prevent cross-contamination during the synthesis of TPMA-based MOFs or catalytic complexes .

Step 1: Pre-Operation Preparation

• Ensure the chemical fume hood has a face velocity of 80–100 feet per minute (fpm).

• Clear the workspace of incompatible materials (strong oxidizing agents and strong acids).

• Don all required PPE (Nitrile gloves, splash goggles, lab coat).

Step 2: Analytical Weighing

• Place an anti-static weighing boat on the analytical balance inside the fume hood.

• Causality: Static electricity can cause the fine TPMA powder to disperse into the air, increasing inhalation risk. Using an anti-static boat or a zero-stat gun neutralizes this risk.

• Carefully dispense the required mass of TPMA using a clean, dry stainless-steel spatula.

Step 3: Transfer and Solvation

• Transfer the weighed solid directly into the reaction vessel (e.g., a Schlenk flask) while remaining inside the fume hood.

• Purge the vessel with an inert gas (Nitrogen or Argon) if the subsequent metal coordination requires air-free conditions.

• Slowly add the designated solvent (e.g., DMF, ethanol, or water) down the side of the flask to wash any residual powder into the solution, minimizing aerosolization.

Spill Response and Disposal Plan

In the event of a spill, immediate and systematic action is required to prevent environmental contamination and personnel exposure.

Emergency Spill Cleanup Protocol:

• Isolate the Area: Evacuate non-essential personnel from the immediate vicinity.

• Don Emergency PPE: Ensure splash goggles and a particulate respirator are worn before approaching the spill.

• Containment: Surround the spilled TPMA powder with a damp absorbent material (e.g., wet paper towels or inert sand) to prevent dust from becoming airborne. Do not dry sweep.

• Collection: Carefully scoop the dampened material into a designated, sealable hazardous waste container using a non-sparking tool.

• Decontamination: Wash the spill surface with a dilute acidic solution (e.g., 5% acetic acid) to neutralize residual basic amines, followed by a thorough wash with soap and water.

Disposal Plan:

• Solid Waste: All contaminated PPE, weighing boats, and spill cleanup materials must be placed in a sealed container labeled "Hazardous Solid Waste - Basic Amines".

• Liquid Waste: TPMA solutions (especially those containing heavy metals like Co²⁺ or Hg²⁺ from MOF synthesis) must be segregated into clearly labeled "Aqueous/Organic Heavy Metal Waste" containers .

• Regulatory Compliance: Never dispose of TPMA down the drain. Coordinate with your institution's Environmental Health and Safety (EHS) department for final incineration or chemical treatment per local EPA guidelines .

Workflow Visualization

The following diagram illustrates the logical relationship between operational execution and safety contingencies when handling TPMA.

Fig 1. Safe handling, operational execution, and disposal workflow for TPMA.

References

• Title: Introduction of Flexibility into a Metal–Organic Framework to Promote Hg(II) Capture through Adaptive Deformation Source: Inorganic Chemistry - ACS Publications URL: [Link]